Technical Guide: Solubility Profiling & Handling of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid
Part 1: Executive Summary & Compound Profile The Challenge 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9) presents a classic solubility paradox common in drug discovery. While the carboxylic acid moi...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Compound Profile
The Challenge
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9) presents a classic solubility paradox common in drug discovery. While the carboxylic acid moiety suggests aqueous solubility at physiological pH, the fused quinoline-pyridine aromatic core creates significant hydrophobic stacking interactions.[1] Improper solubilization leads to "silent precipitation"—micro-aggregates that scatter light, sequester targets, and produce false-negative IC50 data in enzymatic or cell-based assays.[1]
This guide provides a validated Standard Operating Procedure (SOP) for preparing stable stock solutions in DMSO and working solutions in Phosphate Buffered Saline (PBS), ensuring data integrity.
Stability: High.[1][3][4][5][6] The compound is chemically stable in anhydrous DMSO at -20°C for >1 year.[1]
Protocol: Preparation of 10 mM Master Stock
Objective: Create a precise, long-term storage solution.
Weighing: Accurately weigh 2.64 mg of solid compound into a sterile 1.5 mL amber microcentrifuge tube.
Note: Amber tubes prevent potential photodegradation of the pyridine moiety.[1]
Solvent Addition: Add 1.0 mL of anhydrous DMSO (Grade: Cell Culture Tested,
99.9%).
Dissolution: Vortex vigorously for 30 seconds.
Troubleshooting: If particulates remain, sonicate in a water bath at 37°C for 5 minutes.[1] Do not exceed 40°C to prevent thermal degradation.[1]
Inspection: Visually confirm a clear, homogenous yellow/orange solution.
Aliquot & Store: Dispense into 50
L aliquots to avoid freeze-thaw cycles. Store at -20°C.
Part 3: Solubility in PBS & Aqueous Dilution Strategy
The "Crash-Out" Phenomenon
Directly adding solid compound to PBS is not recommended .[1] The kinetics of dissolution are slow due to the high lattice energy of the crystal solid.[1] Instead, we use the Solvent Shift Method : diluting the concentrated DMSO stock into the aqueous buffer.[1]
Mechanism at pH 7.4:
The deprotonation drives solubility.[1] However, if the local concentration of the neutral species exceeds its saturation point during mixing, irreversible precipitation occurs.[1]
Validated Dilution Protocol (Step-by-Step)
Target: Prepare a 100
M Working Solution in PBS (1% DMSO).
Preparation: Pre-warm the 10 mM DMSO stock to Room Temperature (RT). Ensure no precipitate is visible.[1]
Intermediate Step (Critical): Do not jump from 100% DMSO to 100% Aqueous.
Prepare a 10x Intermediate (1 mM) in 10% DMSO/PBS.[1]
Mix 10
L of 10 mM Stock + 90 L of pure DMSO (or 50:50 DMSO:Water).[1]
Final Dilution:
Add 10
L of the 1 mM Intermediate to 990 L of PBS (pH 7.4).
Vortex immediately upon addition to disperse the solvent slug.[1]
Verification: Inspect for turbidity (cloudiness).[1]
Clear: Soluble.[1][3][4][5][6][7][8] Ready for assay.
Cloudy: Solubility limit exceeded. Lower concentration to 50
Based on structural analogs (e.g., 2-(4-pyridyl)-thiazole-5-carboxylic acid), the thermodynamic solubility of the anion in PBS is estimated between 0.5 mg/mL and 1.0 mg/mL (~2–4 mM). However, kinetic solubility (what stays in solution during an assay) is often lower.[1]
Recommendation: Maintain assay concentrations
100 M to ensure the system remains in the soluble regime.
Part 4: Visualizing the Workflow
The following diagram illustrates the critical "Solvent Shift" pathway to avoid precipitation.
Caption: Step-wise dilution strategy to transition 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid from organic stock to aqueous buffer, minimizing precipitation shock.
Part 5: References
PubChem. Compound Summary: 6-Methyl-2-(pyridin-4-yl)quinoline-4-carboxylic acid (CAS 5486-67-9).[1] National Library of Medicine.[1] Retrieved from [Link][1]
Di, L., & Kerns, E. H. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods.[1] Academic Press.[1] (Standard reference for solubility protocols of heterocyclic carboxylic acids).
Lipinski, C. A. (2000).[1] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[1] Advanced Drug Delivery Reviews.[1]
An In-depth Technical Guide to the In Vitro Cytotoxicity of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of the methodologies used to assess the in vitro cytotoxicity of 6-Methyl-2-pyridin-4-ylquinoline-4-c...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of the methodologies used to assess the in vitro cytotoxicity of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid, a novel heterocyclic compound with potential applications in medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but also the underlying scientific rationale, ensuring a robust and reproducible experimental design.
Introduction: The Therapeutic Potential of Quinoline Derivatives
Quinoline and its derivatives represent a significant class of heterocyclic compounds in drug discovery, demonstrating a wide array of pharmacological activities, including anticancer, antimalarial, anti-inflammatory, and antimicrobial properties.[1][2] The planar structure of the quinoline ring system allows for intercalation between DNA base pairs, a mechanism that can disrupt DNA replication and transcription in rapidly dividing cancer cells.[3][4] Furthermore, quinoline derivatives have been identified as inhibitors of topoisomerase I and II, enzymes crucial for resolving DNA topological challenges during cellular processes.[1]
The subject of this guide, 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid, is a member of this promising family. Its unique structure, featuring a quinoline core, a pyridine moiety, a methyl group, and a carboxylic acid functional group, suggests potential for diverse biological interactions and warrants thorough investigation of its cytotoxic profile.[5] Preliminary studies on similar quinoline-4-carboxylic acid derivatives have indicated potential cytotoxic effects against various cancer cell lines, underscoring the importance of a systematic in vitro evaluation of this specific compound.[5][6]
Physicochemical Properties of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
A thorough understanding of the physicochemical properties of a test compound is critical for designing and interpreting in vitro assays.
(Hypothetical) Soluble in DMSO, sparingly soluble in ethanol
-
Note: Some properties are hypothetical and should be experimentally determined.
The carboxylic acid group suggests that the compound's solubility will be pH-dependent. For cell-based assays, a stock solution is typically prepared in an organic solvent like dimethyl sulfoxide (DMSO) and then serially diluted in the cell culture medium. It is crucial to determine the final concentration of the solvent in the assay to ensure it does not exceed a non-toxic level (typically <0.5%).
Core Principles of In Vitro Cytotoxicity Testing
In vitro cytotoxicity assays are fundamental tools in drug discovery for screening compound libraries and elucidating mechanisms of cell death.[8] These assays measure various cellular parameters to determine the concentration at which a compound induces cell death or inhibits cell proliferation.[9] The choice of assay depends on the anticipated mechanism of action of the compound and the specific research question.
Commonly employed cytotoxicity assays rely on:
Metabolic Activity: Measuring the reduction of a substrate by viable, metabolically active cells.
Cell Membrane Integrity: Assessing the leakage of intracellular components from cells with compromised membranes.
DNA Content/Synthesis: Quantifying the amount of DNA or the incorporation of labeled nucleotides as a measure of cell number.
This guide will focus on a metabolic activity-based assay, the MTT assay, as a primary screening method due to its robustness and high-throughput compatibility.
Experimental Workflow for In Vitro Cytotoxicity Assessment
A systematic approach is essential for obtaining reliable and reproducible cytotoxicity data. The following workflow outlines the key stages of the investigation.
Caption: A generalized workflow for assessing in vitro cytotoxicity.
Cell Line Selection and Culture
The choice of cell lines is critical and should align with the therapeutic target of interest.[8] For a general cytotoxicity screen, a panel of cancer cell lines from different tissue origins is recommended to assess the compound's spectrum of activity.
Recommended Cell Lines:
MCF-7: Human breast adenocarcinoma
A549: Human lung carcinoma
HeLa: Human cervical adenocarcinoma
HepG2: Human hepatocellular carcinoma
Cells should be maintained in their recommended culture medium supplemented with fetal bovine serum (FBS) and antibiotics, and incubated in a humidified atmosphere at 37°C with 5% CO₂.
The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is directly proportional to the number of living cells.
Harvest exponentially growing cells and perform a cell count.
Dilute the cell suspension to the desired seeding density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in complete medium.
Add 100 µL of the cell suspension to each well of a 96-well plate.
Incubate the plate for 24 hours to allow cells to attach.
Compound Preparation and Treatment:
Prepare a stock solution of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in DMSO (e.g., 10 mM).
Perform serial dilutions of the stock solution in complete medium to obtain a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).
Include a vehicle control (medium with the highest concentration of DMSO used) and a positive control (a known cytotoxic agent like doxorubicin).
Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions to the respective wells.
Incubate the plate for the desired exposure times (e.g., 24, 48, and 72 hours).
MTT Addition and Incubation:
After the incubation period, add 10 µL of the MTT solution to each well.
Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.
Formazan Solubilization and Absorbance Reading:
Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.
Add 100 µL of DMSO to each well to dissolve the formazan crystals.
Gently shake the plate for 5-10 minutes to ensure complete dissolution.
Measure the absorbance at 570 nm using a microplate reader.
Data Analysis and Interpretation
The absorbance values are used to calculate the percentage of cell viability for each concentration of the test compound.
Calculation of Cell Viability (%):
The results are typically plotted as a dose-response curve, with the compound concentration on the x-axis (log scale) and the percentage of cell viability on the y-axis. The half-maximal inhibitory concentration (IC50) is then determined from this curve. The IC50 value represents the concentration of the compound that inhibits cell growth by 50%.[10]
Hypothetical Data Presentation
The following tables illustrate how the cytotoxicity data for 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid could be presented.
Table 1: Percentage of Cell Viability at 48 hours
Concentration (µM)
MCF-7 (%)
A549 (%)
HeLa (%)
HepG2 (%)
0.1
98.5 ± 4.2
99.1 ± 3.8
97.6 ± 5.1
98.9 ± 3.5
1
92.3 ± 3.5
95.4 ± 4.1
90.8 ± 4.7
93.2 ± 3.9
10
75.6 ± 2.8
80.1 ± 3.3
72.3 ± 4.0
78.5 ± 3.1
50
48.2 ± 2.1
55.7 ± 2.9
45.1 ± 3.5
51.9 ± 2.7
100
21.4 ± 1.5
28.9 ± 2.2
18.7 ± 2.8
24.6 ± 2.0
Data are presented as mean ± standard deviation (n=3).
Table 2: Calculated IC50 Values (µM) at 48 hours
Cell Line
IC50 (µM)
MCF-7
52.3
A549
61.8
HeLa
47.9
HepG2
56.1
Potential Mechanisms of Action and Further Investigations
The observed cytotoxicity of quinoline derivatives is often attributed to their ability to interfere with DNA replication and cell division.[4]
Caption: A hypothetical signaling pathway for quinoline-induced cytotoxicity.
To further elucidate the mechanism of action of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid, the following assays are recommended:
Apoptosis Assays: (e.g., Annexin V/Propidium Iodide staining) to determine if the compound induces programmed cell death.
Cell Cycle Analysis: (e.g., by flow cytometry) to investigate if the compound causes arrest at a specific phase of the cell cycle.[1]
DNA Intercalation Assays: (e.g., using fluorescence spectroscopy with a DNA probe) to directly assess the compound's ability to bind to DNA.
Topoisomerase Inhibition Assays: To determine if the compound inhibits the activity of topoisomerase I or II.
Conclusion
This technical guide outlines a comprehensive and scientifically rigorous approach to evaluating the in vitro cytotoxicity of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. By following the detailed protocols and understanding the underlying principles, researchers can generate reliable data to assess the therapeutic potential of this and other novel quinoline derivatives. The initial cytotoxicity screening, as detailed in this guide, serves as a critical first step in the drug discovery pipeline, paving the way for more in-depth mechanistic studies and preclinical development.
References
SciSpace. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. Retrieved from [Link]
Talebi, S., et al. (2018). Synthesis and Cytotoxicity Study of New Cyclopenta [b] quinoline-1,8-dione Derivatives. Iranian Journal of Pharmaceutical Research, 17(2), 537-547.
National Toxicology Program. (2006). In Vitro Cytotoxicity Test Methods. Retrieved from [Link]
International Journal of Pharmaceutical Sciences Review and Research. (2022). Anticancer Activity of Quinoline Derivatives. Retrieved from [Link]
UI Scholars Hub. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Reaction. Retrieved from [Link]
Hilaris Publisher. (2021). Methods used in Cytotoxicity Assays in Vitro. Retrieved from [Link]
Al-Ostath, A., et al. (2021). Antitumour, acute toxicity and molecular modeling studies of 4-(pyridin-4-yl)-6-(thiophen-2-yl) pyrimidin-2(1H)-one against Ehrlich ascites carcinoma and sarcoma-180. Scientific Reports, 11(1), 1-14.
ResearchGate. (1998). Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. Retrieved from [Link]
National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]
MDPI. (2021). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Retrieved from [Link]
PubMed. (2021). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Retrieved from [Link]
ScienceDirect. (2017). Comprehensive review on current developments of quinoline-based anticancer agents. Retrieved from [Link]
The Quinoline Scaffold: A Historical and Mechanistic Journey in Medicine
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Legacy of a Privileged Scaffold The quinoline ring system, a bicyclic aromatic heterocycle, stands as...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: The Enduring Legacy of a Privileged Scaffold
The quinoline ring system, a bicyclic aromatic heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its journey from a natural remedy in the bark of a South American tree to a versatile scaffold for synthetic drugs targeting a spectrum of diseases is a testament to the power of observation, chemical ingenuity, and the relentless pursuit of therapeutic solutions. This guide provides a comprehensive exploration of the discovery and history of quinoline-based compounds, delving into their synthesis, mechanisms of action, and pivotal role in shaping modern medicine. We will traverse the historical milestones, from the isolation of quinine to the rational design of potent antibiotics and anticancer agents, offering field-proven insights and detailed methodologies for the discerning researcher.
Part 1: The Dawn of an Era - Quinine and the Fight Against Malaria
The story of quinoline in medicine begins not in a laboratory, but in the lush forests of the Andes. For centuries, the indigenous peoples of Peru used the bark of the Cinchona tree to treat fevers.[1] According to legend, the Countess of Chinchon was cured of malaria in the 17th century using this bark, which was later named "cinchona" in her honor and introduced to Europe by Jesuit missionaries.[2]
It wasn't until 1820 that French chemists Pierre Joseph Pelletier and Joseph Bienaimé Caventou isolated the active alkaloid from cinchona bark, naming it quinine.[3] This marked a pivotal moment, providing a purified and standardized treatment for malaria, a disease that had plagued humanity for millennia.
Mechanism of Action: A Tale of Heme Detoxification
The precise mechanism of action of quinine and its synthetic successors, like chloroquine, has been a subject of extensive research. The prevailing hypothesis centers on the parasite's digestion of hemoglobin within its acidic food vacuole.[4][5] This process releases large quantities of toxic free heme. To protect itself, the parasite polymerizes heme into an inert crystalline substance called hemozoin. Quinoline antimalarials are weak bases that accumulate in the acidic food vacuole of the parasite.[4] There, they are thought to interfere with hemozoin formation, leading to a buildup of toxic heme that ultimately kills the parasite.[6]
Experimental Protocol: Isolation of Quinine from Cinchona Bark
This protocol outlines a classic acid-base extraction method for isolating quinine from powdered cinchona bark.
Materials:
Powdered Cinchona bark
10% Sodium hydroxide solution
Dichloromethane (DCM)
1 M Sulfuric acid
Ammonia solution
Separatory funnel
Filter paper and funnel
Rotary evaporator
Beakers and flasks
Procedure:
Alkalinization: Mix 100 g of powdered Cinchona bark with a 10% sodium hydroxide solution to form a paste. This deprotonates the alkaloids, making them soluble in organic solvents.
Solvent Extraction: Transfer the paste to a flask and add 500 mL of dichloromethane. Stir the mixture for several hours to extract the alkaloids.
Filtration: Filter the mixture to remove the solid bark material.
Acid Extraction: Transfer the DCM extract to a separatory funnel and extract with 1 M sulfuric acid (3 x 100 mL). The alkaloids will move into the acidic aqueous phase as their protonated salts.
Basification and Precipitation: Combine the acidic aqueous extracts and slowly add ammonia solution until the pH is basic. Quinine and other alkaloids will precipitate out of the solution.
Isolation and Drying: Collect the precipitate by filtration, wash with cold water, and dry thoroughly.
Purification (Optional): The crude extract can be further purified by recrystallization from a suitable solvent like ethanol.
Part 2: The Synthetic Revolution - From Dyes to Drugs
The quest to synthesize quinine, driven by the inconsistent supply of cinchona bark, inadvertently led to a major breakthrough in synthetic chemistry. In 1856, while attempting to synthesize quinine, William Henry Perkin famously discovered the first synthetic dye, mauveine.[7] This discovery laid the foundation for the modern chemical industry and spurred further research into the synthesis of organic compounds, including quinolines.
Landmark Syntheses of the Quinoline Core
Several classical methods for constructing the quinoline ring system were developed in the late 19th and early 20th centuries, and they remain fundamental to organic chemistry.
The Skraup Synthesis (1880): This was one of the first methods for synthesizing quinoline itself. It involves the reaction of aniline with glycerol, sulfuric acid, and an oxidizing agent like nitrobenzene.[8][9][10] The reaction is notoriously exothermic but effective.[8][9]
DOT Diagram: The Skraup Synthesis
Caption: A simplified workflow of the Skraup Synthesis.
The Friedländer Synthesis (1882): This method provides a more versatile route to substituted quinolines by condensing a 2-aminobenzaldehyde or 2-aminoketone with a compound containing an α-methylene group.[11][12][13] This reaction can be catalyzed by either acids or bases.[13][14]
DOT Diagram: The Friedländer Synthesis
Caption: The key components of the Friedländer Synthesis.
The Rise of Synthetic Antimalarials
The development of synthetic routes to the quinoline scaffold paved the way for the creation of new antimalarial drugs. During World War II, the demand for antimalarials spurred significant research efforts. This led to the synthesis of chloroquine in 1934, a 4-aminoquinoline that proved to be highly effective and became a frontline treatment for malaria for many decades.[3] Other important quinoline-based antimalarials include mefloquine and amodiaquine.
Drug
Year of Synthesis
Key Structural Feature
Spectrum of Activity
Quinine
Isolated 1820
Natural alkaloid
Plasmodium falciparum (non-resistant)
Chloroquine
1934
4-aminoquinoline
P. falciparum (sensitive strains), P. vivax, P. ovale, P. malariae
Mefloquine
1970s
4-methanolquinoline
P. falciparum (chloroquine-resistant)
Amodiaquine
1940s
4-aminoquinoline
P. falciparum (chloroquine-resistant)
Part 3: Expanding the Therapeutic Frontier - Quinolones as Antibacterial Agents
The therapeutic utility of the quinoline scaffold extends beyond malaria. In 1962, a serendipitous discovery during the synthesis of chloroquine led to the identification of nalidixic acid, the first quinolone antibiotic.[15] This marked the beginning of a new class of antibacterial agents.
From Quinolones to Fluoroquinolones: A Generational Evolution
The initial quinolones, like nalidixic acid, had a limited spectrum of activity, primarily against Gram-negative bacteria.[16] The major breakthrough came with the addition of a fluorine atom at position 6 and a piperazine ring at position 7 of the quinoline core, giving rise to the fluoroquinolones. This modification dramatically expanded their antibacterial spectrum to include Gram-positive bacteria and improved their pharmacokinetic properties.
The development of fluoroquinolones is often categorized into generations, each with an enhanced spectrum of activity and improved safety profiles.
Generation
Representative Drugs
Key Improvements
First
Nalidixic acid
Limited to Gram-negative urinary tract infections
Second
Ciprofloxacin, Norfloxacin
Broader Gram-negative and some Gram-positive coverage
Third
Levofloxacin
Enhanced activity against Gram-positive bacteria, particularly Streptococcus pneumoniae
Fourth
Moxifloxacin, Gemifloxacin
Broad-spectrum activity, including anaerobic coverage
Mechanism of Action: Targeting Bacterial DNA Replication
Quinolone and fluoroquinolone antibiotics exert their bactericidal effect by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[17] These enzymes are crucial for DNA replication, transcription, and repair. By forming a stable complex with the enzyme and DNA, the drugs trap the enzyme in the process of cleaving DNA, leading to double-stranded DNA breaks and ultimately cell death.
Part 4: The Quinoline Scaffold in Oncology - A New Battlefield
In recent decades, the versatile quinoline scaffold has emerged as a promising platform for the development of anticancer agents.[18] Several quinoline-based compounds have been approved for clinical use, and many more are in various stages of development.
Diverse Mechanisms of Anticancer Activity
The anticancer activity of quinoline derivatives is multifaceted, targeting various hallmarks of cancer. Some of the key mechanisms include:
Tyrosine Kinase Inhibition: Many quinoline-based drugs, such as bosutinib and lenvatinib, are potent inhibitors of tyrosine kinases, which are critical enzymes in cancer cell signaling pathways that control growth, proliferation, and survival.[18]
Topoisomerase Inhibition: Similar to their antibacterial counterparts, some quinoline derivatives can inhibit human topoisomerases, leading to DNA damage and apoptosis in cancer cells.[18]
Tubulin Polymerization Inhibition: Certain quinoline compounds can interfere with the dynamics of microtubules by inhibiting tubulin polymerization, thereby arresting the cell cycle and inducing apoptosis.
DNA Intercalation: The planar aromatic structure of the quinoline ring allows some derivatives to intercalate between the base pairs of DNA, disrupting DNA replication and transcription.[18]
Several quinoline-based compounds, including anlotinib, bosutinib, lenvatinib, and neratinib, are now used in clinical practice for the treatment of various cancers.[18]
DOT Diagram: Multifaceted Anticancer Mechanisms of Quinoline Derivatives
Caption: Diverse mechanisms of action of quinoline-based anticancer agents.
Conclusion: A Scaffold with a Bright Future
The journey of quinoline-based compounds in medicine, from the serendipitous discovery of quinine's antimalarial properties to the rational design of targeted cancer therapies, is a compelling narrative of scientific progress. The inherent versatility of the quinoline scaffold, which allows for facile chemical modification, has enabled the development of drugs that have saved countless lives and improved the quality of life for many more. As our understanding of disease biology deepens, the quinoline ring system will undoubtedly continue to serve as a privileged scaffold for the discovery and development of novel therapeutics, further solidifying its enduring legacy in the annals of medicinal chemistry.
References
Ginsburg, H., & Krugliak, M. (1992). Quinoline antimalarials: mechanisms of action and resistance. PubMed.
Cimarelli, C. (2022). Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. RSC Advances.
A Technical Guide to the Historical Synthesis of Quinoline Deriv
Friedländer Quinoline Synthesis. Alfa Chemistry.
Ginsburg, H., et al. (1991). Studies on the antimalarial mode of action of quinoline-containing drugs: time-dependence and irreversibility of drug action, and interactions with compounds that alter the function of the parasite's food vacuole. PubMed.
History of antimalarial drugs. Medicines for Malaria Venture. [Link]
Quinolones: Historical development and use.
The Skraup Synthesis of Quinoline from Aniline: A Technical Guide for Researchers and Drug Development Professionals. Benchchem.
Müller, L. H. (2018). What Historical Records Teach Us about the Discovery of Quinine. PMC. [Link]
The quinolones: Decades of development and use.
Sharma, M. K., et al. (2023). A Snapshot on the Development of Quinolones and Fluoroquinolones - An Origin of Nalidixic Acid. Herbal Medicines Journal.
Quinoline-based Compounds with Potential Activity against Drugresistant Cancers.
Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. International Journal of Medical and Pharmaceutical Sciences.
Application Note: 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in Cell Culture
This Application Note provides a rigorous technical guide for the utilization of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9) in cell culture. Based on its structural homology to Brequinar and Cinc...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a rigorous technical guide for the utilization of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9) in cell culture.
Based on its structural homology to Brequinar and Cinchophen , this compound is functionally categorized as a Quinoline-4-Carboxylic Acid Derivative , predominantly utilized as an inhibitor of Dihydroorotate Dehydrogenase (DHODH) in de novo pyrimidine biosynthesis, or as a scaffold for studying GPR35 modulation.
Introduction & Mechanism of Action
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is a synthetic small molecule belonging to the 2-arylquinoline-4-carboxylic acid class. In drug discovery, this scaffold is the pharmacophore responsible for inhibiting Dihydroorotate Dehydrogenase (DHODH) , a mitochondrial enzyme essential for de novo pyrimidine synthesis.
Mechanistic Insight
Unlike salvage pathways that recycle nucleosides, rapidly dividing cells (e.g., activated T-cells, cancer cells) rely heavily on de novo synthesis. This compound functions by binding to the ubiquinone-binding tunnel of DHODH, preventing the oxidation of dihydroorotate to orotate.
Primary Effect: Depletion of intracellular UMP, UDP, UTP, and CTP pools.
Phenotypic Outcome: S-phase arrest, inhibition of proliferation, and eventual apoptosis in pyrimidine-starved cells.
Specificity Check: The biological activity of this compound is confirmed if the addition of exogenous Uridine rescues the cellular phenotype.
Chemical Properties & Reconstitution
Proper solubilization is critical due to the zwitterionic nature of the pyridine/carboxylic acid moieties.
Parameter
Specification
CAS Number
5486-67-9
Molecular Weight
264.28 g/mol
Formula
C₁₆H₁₂N₂O₂
Solubility
Insoluble in water/PBS. Soluble in DMSO (>25 mM).
Storage (Solid)
-20°C, desiccated, protected from light.
Storage (Stock)
-80°C in DMSO (avoid freeze-thaw cycles).
Reconstitution Protocol
Solvent: Use high-grade anhydrous DMSO (Dimethyl Sulfoxide).
Concentration: Prepare a 10 mM or 50 mM stock solution .
Calculation: To make 1 mL of 50 mM stock, dissolve 13.21 mg of compound in 1 mL DMSO.
Dissolution: Vortex vigorously. If the carboxylic acid moiety resists solvation, sonicate at 40°C for 5-10 minutes.
Sterilization: Do not filter the DMSO stock directly (filters may dissolve). Dilute into media first, then filter-sterilize if necessary, though direct addition to culture is standard.
Experimental Protocols
Protocol A: Determination of IC50 (Proliferation Assay)
This protocol defines the inhibitory concentration required to reduce cell growth by 50%.
Materials:
Target Cells (e.g., Jurkat, THP-1, or rapid-growth cancer lines like A375).
Assay Media (RPMI or DMEM + 10% Dialyzed FBS). Note: Dialyzed FBS is crucial to remove exogenous uridine which would mask the drug's effect.
Reagent: CellTiter-Glo® or MTT.
Step-by-Step:
Seeding: Plate cells at 2,000–5,000 cells/well in a 96-well plate (90 µL volume). Allow adherence (6–24 hrs).
Drug Preparation: Prepare a 2x serial dilution of the compound in media (range: 10 µM down to 1 nM).
Control: DMSO vehicle control (0.1% final concentration).
Treatment: Add 100 µL of 2x drug solution to the wells.
Incubation: Incubate for 72 hours at 37°C, 5% CO₂.
Readout: Add viability reagent and read luminescence/absorbance.
Analysis: Plot Log[Concentration] vs. Relative Viability to determine IC50.
Protocol B: The Uridine Rescue (Self-Validating System)
Scientific Integrity Check: To prove that the observed toxicity is due to DHODH inhibition (on-target) and not general mitochondrial toxicity (off-target), you must perform a rescue experiment.
Logic: If the compound inhibits DHODH, it blocks pyrimidine synthesis.[1] Providing downstream Uridine bypasses this block. If cells die despite Uridine addition, the compound is toxic via an off-target mechanism.
Workflow:
Setup: Prepare three treatment groups in 96-well plates:
Group A: Vehicle Control (DMSO).
Group B: Compound (at IC90 concentration).
Group C: Compound (at IC90) + 100 µM Uridine .
Incubation: Culture for 72 hours.
Validation:
Success: Group B shows <10% viability; Group C shows >80% viability (comparable to A).
Failure: Group C shows low viability (indicates off-target toxicity).
Pathway Visualization (DHODH Inhibition)
The following diagram illustrates the specific blockade point of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid within the de novo pyrimidine synthesis pathway and the logic of the Uridine rescue.
Caption: Mechanism of Action. The compound inhibits the conversion of Dihydroorotate to Orotate. Exogenous Uridine bypasses this block via the salvage pathway, restoring UMP pools.
Critical Considerations & Troubleshooting
Media Selection (The "Dialyzed" Rule)
Standard Fetal Bovine Serum (FBS) contains significant levels of uridine (~5 µM). This is sufficient to rescue cells from DHODH inhibition, leading to false negatives (drug appears inactive).
Requirement: Always use Dialyzed FBS for IC50 determination.
Exception: If studying in vivo translation, be aware that plasma uridine levels in mice (but not humans) can limit the efficacy of DHODH inhibitors.
Mitochondrial Toxicity
Quinoline-4-carboxylic acids can sometimes act as mitochondrial uncouplers due to their lipophilic-acidic nature.
Control: Measure ATP levels at a very early time point (2-4 hours). DHODH inhibition takes >24 hours to impact proliferation. If ATP drops immediately, the compound is acting as a mitochondrial toxin, not a metabolic inhibitor.
pH Effects
The carboxylic acid (pKa ~4.5) and pyridine (pKa ~5.2) make the compound sensitive to pH. Ensure culture media is well-buffered (HEPES/Bicarbonate) to prevent precipitation at high concentrations (>100 µM).
References
Munier-Lehmann, H., et al. "Dihydroorotate dehydrogenase inhibitors: A patent review (2010–2014)." Expert Opinion on Therapeutic Patents, 2015.
Sykes, D. B., et al. "Inhibition of Dihydroorotate Dehydrogenase Overcomes Differentiation Blockade in Acute Myeloid Leukemia." Cell, 2016.
Madak, J. T., et al. "Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase." Journal of Medicinal Chemistry, 2018.
Application Note: Preparation of High-Purity Stock Solutions of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
Abstract This comprehensive guide provides detailed protocols for the preparation, quality control, and storage of stock solutions of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9).[1] Aimed at resea...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides detailed protocols for the preparation, quality control, and storage of stock solutions of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9).[1] Aimed at researchers in drug discovery and medicinal chemistry, this document outlines methodologies for solubilization in both organic solvents and aqueous buffers, emphasizing the chemical principles that ensure solution integrity and stability.
Introduction: Understanding the Compound
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is a heterocyclic compound featuring a quinoline core, a pyridine ring, and a carboxylic acid functional group.[2] Its structure suggests potential applications in medicinal chemistry, including roles as an enzyme inhibitor or as a scaffold for developing novel therapeutics.[2][3] The presence of the carboxylic acid group is a critical determinant of its chemical behavior, imparting acidic properties and influencing its solubility.[4][5]
Accurate and reproducible experimental results are fundamentally dependent on the precise and consistent preparation of stock solutions. This note provides a robust framework for creating these solutions, addressing common challenges such as poor solubility and potential degradation.
Compound Properties and Characteristics
A thorough understanding of the physicochemical properties of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is essential for effective handling and solution preparation.
Protocol 1: Preparation in Organic Solvents (DMSO, DMF)
Organic solvents are often the primary choice for compounds with aromatic ring systems and limited aqueous solubility. DMSO is highly recommended due to its excellent solvating power and compatibility with most biological assays at low final concentrations (<0.5%).
Causality: The planar, aromatic structure of the quinoline and pyridine rings contributes to hydrophobicity, while the polar carboxylic acid group provides a point for interaction with polar aprotic solvents like DMSO.
Step-by-Step Methodology:
Calculation: Determine the mass of the compound required to achieve the desired stock concentration.
Formula: Mass (g) = Desired Concentration (mol/L) × Final Volume (L) × Molecular Weight ( g/mol )
Example for a 10 mM stock in 1 mL:
Mass (g) = (0.010 mol/L) × (0.001 L) × (264.28 g/mol ) = 0.00264 g = 2.64 mg
Weighing: Accurately weigh the calculated mass of the compound using a calibrated analytical balance in a fume hood. Transfer the powder to a sterile tube.
Solubilization:
Add the appropriate volume of anhydrous DMSO (or DMF) to the tube.
Vortex vigorously for 1-2 minutes.
If dissolution is incomplete, sonicate in a water bath for 5-10 minutes. Gentle warming (30-37°C) can be applied if necessary, but avoid excessive heat which could cause degradation.[7]
Quality Control: Visually inspect the solution against a light source to ensure it is clear, colorless, and free of any particulate matter.
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.
Protocol 2: Preparation in Aqueous Buffers
For certain applications, an aqueous stock solution is required. Due to the acidic nature of the carboxylic acid group, solubility in neutral water is expected to be low.[5] To overcome this, a basic solution can be used to deprotonate the carboxylic acid, forming a more soluble carboxylate salt.[4][5]
Causality: The addition of a base (e.g., NaOH) removes the proton from the -COOH group, forming a negatively charged -COO⁻ group. This ionic species has much greater electrostatic interaction with polar water molecules, significantly enhancing solubility.
Caption: Decision tree for selecting the appropriate solvent.
Step-by-Step Methodology:
Calculation: Calculate the required mass of the compound as described in Protocol 1.
Initial Suspension: Add approximately 80% of the final required volume of sterile water to the weighed compound. The compound will likely form a suspension.
Basification and Dissolution:
While vortexing, add a 1N NaOH solution dropwise.
Monitor the solution closely. Continue adding NaOH until the compound fully dissolves and the solution becomes clear.
Caution: Use the minimum amount of base necessary for dissolution to avoid creating a highly alkaline solution that could affect downstream experiments or compound stability.[7]
pH Adjustment & Final Volume:
Once dissolved, adjust the pH of the solution if necessary for your experimental needs using dilute HCl. Be aware that lowering the pH may cause the compound to precipitate out of solution.
Add sterile water to reach the final desired volume.
Sterilization and Storage: If required for cell culture, sterile-filter the final solution through a 0.22 µm syringe filter. Aliquot and store at -20°C. Aqueous solutions may be more prone to degradation and should be used more quickly than DMSO stocks.
Quality Control and Stability
Visual Inspection: Always check for clarity and absence of precipitates before each use. If crystals are observed in a thawed aliquot, gently warm and vortex to redissolve.
Concentration Verification: For critical applications, the concentration of the stock solution can be verified using UV-Vis spectroscopy by creating a standard curve, provided a molar extinction coefficient is known or can be determined.
Stability: Assume a shelf-life of 6 months at -80°C for DMSO stocks. Aqueous stocks should be considered less stable and ideally prepared fresh or used within 1-3 months. Avoid repeated freeze-thaw cycles.
Troubleshooting
Issue
Possible Cause
Recommended Solution
Compound will not dissolve in DMSO
Insufficient solvent volume or insufficient energy input.
Increase vortexing time. Use a bath sonicator for 10-20 minutes. Gently warm the solution to 37°C.
Compound precipitates after thawing
Solution may be supersaturated or has low stability at lower temperatures.
Warm the aliquot to room temperature or 37°C and vortex vigorously until the solution is clear before use.
Aqueous solution is cloudy or has precipitates
pH is too low, causing the protonated, less soluble form of the acid to crash out.
Add a small amount of 1N NaOH dropwise until the solution clears. Ensure the pH of your final working solution is compatible.
Stock solution changes color over time
Potential degradation of the compound.
Discard the stock solution and prepare a fresh batch. Store new stocks protected from light at -80°C.
Safety Precautions
Handle 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in a fume hood.
Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.
Consult the Safety Data Sheet (SDS) for detailed toxicological information and handling procedures.
DMSO can facilitate the absorption of chemicals through the skin. Exercise extreme caution when handling DMSO solutions.
Application Notes and Protocols for In Vivo Animal Studies with 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Unveiling the Therapeutic Potential of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid as...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Introduction: Unveiling the Therapeutic Potential of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid as a DHODH Inhibitor
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is a novel small molecule belonging to the class of 2-aryl-4-quinoline carboxylic acid analogs. Structural and functional similarities to known compounds in this class strongly indicate that its primary mechanism of action is the inhibition of dihydroorotate dehydrogenase (DHODH).[1][2] This mitochondrial enzyme is a critical component of the de novo pyrimidine biosynthesis pathway, which is essential for the synthesis of DNA and RNA.[3][4] By targeting DHODH, 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid has the potential to modulate the proliferation of rapidly dividing cells, making it a promising candidate for therapeutic intervention in oncology, autoimmune disorders, and certain viral infections.[3][5][6]
DHODH inhibitors have demonstrated efficacy in preclinical models of various cancers, including acute myeloid leukemia (AML), breast cancer, colorectal cancer, and small cell lung cancer.[2][7][8][9] They have also been investigated for their immunomodulatory effects in autoimmune diseases and their broad-spectrum antiviral activity.[1][3][4][5] This document provides a comprehensive guide for the in vivo evaluation of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in animal models, with a focus on study design, formulation, administration, and pharmacodynamic assessment.
Mechanism of Action: Targeting Pyrimidine Biosynthesis
The primary molecular target of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is dihydroorotate dehydrogenase (DHODH), the fourth enzyme in the de novo pyrimidine synthesis pathway. DHODH catalyzes the oxidation of dihydroorotate to orotate, a key step in the production of uridine monophosphate (UMP), which is a precursor for all other pyrimidine nucleotides.[1][4] By inhibiting DHODH, the compound depletes the intracellular pool of pyrimidines, leading to cell cycle arrest, particularly in the S-phase, and subsequent inhibition of cell proliferation.[10]
Figure 1: Simplified diagram of the de novo pyrimidine biosynthesis pathway and the inhibitory action of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid on DHODH.
Preclinical In Vivo Study Design: Key Considerations
Successful in vivo evaluation of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid requires careful planning and execution. The following sections outline critical aspects of study design, from compound formulation to the selection of appropriate animal models.
Formulation and Administration
Due to the characteristic quinoline-4-carboxylic acid scaffold, 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is anticipated to have poor aqueous solubility. Therefore, appropriate formulation is crucial for achieving adequate bioavailability in animal studies.
Formulation Strategies for Poorly Soluble Compounds:
Formulation Strategy
Description
Advantages
Considerations
Salt Formation
Conversion of the carboxylic acid to a more soluble salt form (e.g., sodium or lysine salt).[11]
Simple and often effective for acidic compounds.
May require pH adjustment of the vehicle.
Co-solvents
Use of a mixture of solvents (e.g., DMSO, PEG-400, ethanol) to dissolve the compound.
Can achieve high concentrations.
Potential for vehicle-related toxicity.
Lipid-Based Formulations
Dissolving the compound in oils, surfactants, and co-solvents to form self-emulsifying drug delivery systems (SEDDS).[12]
Can enhance oral absorption of lipophilic compounds.
Formulation development can be complex.
Amorphous Solid Dispersions
Dispersing the compound in a polymer matrix in an amorphous state.
Can significantly improve dissolution rate and solubility.
Requires specialized manufacturing techniques.
Recommended Starting Protocol for Formulation:
Solubility Assessment: Determine the solubility of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in a panel of pharmaceutically acceptable vehicles.
Initial Formulation for Rodent Studies: A common starting point for rodent studies is a formulation containing a mixture of DMSO, PEG-400, and saline or water. For example, a vehicle of 10% DMSO, 40% PEG-400, and 50% saline is often used for intraperitoneal (IP) administration. For oral (PO) administration, a suspension in 0.5% methylcellulose with 0.1% Tween 80 can be evaluated.
Dose Preparation: Prepare fresh dosing solutions daily. Ensure the compound is fully dissolved or homogeneously suspended before administration.
Routes of Administration:
Oral (PO) Gavage: Preferred for evaluating oral bioavailability and clinical relevance.
Intraperitoneal (IP) Injection: Useful for initial efficacy studies to bypass potential absorption issues and ensure systemic exposure.
Animal Models
The choice of animal model is dependent on the therapeutic area of interest.
Oncology:
Xenograft Models: Human cancer cell lines (e.g., AML cell lines like THP-1, MV4-11, or OCI-AML3; breast or colorectal cancer lines) are implanted subcutaneously or orthotopically into immunocompromised mice (e.g., NOD-SCID or NSG).[13]
Patient-Derived Xenograft (PDX) Models: Tumors from human patients are implanted into immunocompromised mice, offering a more clinically relevant model.[9]
Syngeneic Models: Murine tumor cell lines (e.g., B16F10 melanoma) are implanted into immunocompetent mice (e.g., C57BL/6), allowing for the study of interactions with the immune system, particularly in combination with immunotherapy.[14][15]
Autoimmune Diseases:
Collagen-Induced Arthritis (CIA) in Mice: A model for rheumatoid arthritis.
Experimental Autoimmune Encephalomyelitis (EAE) in Mice: A model for multiple sclerosis.
Dosing and Treatment Schedule
Dose Range Finding: Conduct a pilot study to determine the maximum tolerated dose (MTD). Start with a low dose (e.g., 10 mg/kg) and escalate until signs of toxicity are observed.
Efficacy Studies: Based on the MTD, select 2-3 dose levels for efficacy studies. For example, based on studies with the DHODH inhibitor brequinar, a starting dose of 25 mg/kg administered daily or every other day could be considered.[16]
Treatment Duration: The duration of treatment will depend on the animal model and the study endpoints. For tumor growth inhibition studies, treatment typically continues for 2-4 weeks or until tumors in the control group reach a predetermined size.
Pharmacokinetic and Pharmacodynamic (PK/PD) Assessment
Understanding the relationship between drug exposure and its biological effect is critical for interpreting study outcomes and guiding further development.
Pharmacokinetic (PK) Analysis
Protocol for a Pilot PK Study in Mice:
Dosing: Administer a single dose of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid via the intended clinical route (e.g., oral gavage) to a cohort of mice (n=3-4 per time point).
Blood Sampling: Collect blood samples at multiple time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).
Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.
Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) for the quantification of the compound in plasma.
Data Analysis: Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.
Pharmacodynamic (PD) Biomarker Analysis
The most direct and reliable pharmacodynamic biomarker for DHODH inhibition is the accumulation of its substrate, dihydroorotate (DHO), in biological fluids.[11][17]
Protocol for DHO Biomarker Assessment:
Sample Collection: Collect blood and/or urine samples from treated and vehicle control animals at specified time points.
Sample Processing: Process blood to plasma or use whole blood. Store all samples at -80°C.
DHO Quantification: Utilize a validated LC-MS/MS method to measure DHO concentrations.[17]
Data Interpretation: A dose-dependent increase in DHO levels in treated animals compared to controls provides evidence of target engagement.[18]
Figure 2: Workflow for integrated pharmacokinetic and pharmacodynamic analysis in animal studies.
Potential Toxicities and Mitigation
Inhibition of a fundamental metabolic pathway like pyrimidine synthesis can lead to on-target toxicities, particularly in rapidly dividing tissues.
Immunosuppression: Prolonged DHODH inhibition may impair immune function.[11]
Monitoring and Mitigation:
Regular Monitoring: Closely monitor animal health, including body weight, food and water intake, and clinical signs of distress.
Histopathology: At the end of the study, perform histopathological examination of key organs (e.g., gastrointestinal tract, liver, bone marrow) to assess for any treatment-related changes.
Dose Adjustment: If significant toxicity is observed, consider reducing the dose or modifying the treatment schedule (e.g., intermittent dosing).
Conclusion and Future Directions
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid represents a promising new chemical entity with a well-defined mechanism of action targeting DHODH. The protocols and guidelines presented here provide a robust framework for its preclinical in vivo evaluation. A thorough assessment of its formulation, pharmacokinetics, pharmacodynamics, and therapeutic efficacy in relevant animal models will be crucial for its advancement as a potential therapeutic agent for cancer, autoimmune diseases, or viral infections. Future studies could also explore synergistic combinations with other therapies, such as immune checkpoint inhibitors or agents that block the pyrimidine salvage pathway, to enhance its therapeutic potential.[13][14]
References
The Synergism Between DHODH Inhibitors and Dipyridamole Leads to Metabolic Lethality in Acute Myeloid Leukemia. (2020). bioRxiv. [Link]
DHODH inhibition enhances the efficacy of immune checkpoint blockade by increasing cancer cell antigen presentation. (2023). NIH. [Link]
What are DHODH inhibitors and how do you quickly get the latest development progress?. (2023). Synapse. [Link]
DHODH: a promising target in the treatment of T-cell acute lymphoblastic leukemia. (2023). ASH Publications. [Link]
Structural Insight into 2-Aryl-4-Quinoline Carboxylic Acid-Based Dihydroorotate Dehydrogenase (DHODH) and Its Role in Drug Design. (2022). ResearchGate. [Link]
Abstract 234: A novel, small molecule inhibitor of dihydroorotate dehydrogenase (DHODH), RP7214, potentiates activity of chemotherapeutics in breast and colorectal cancers. (2020). AACR Journals. [Link]
DHODH inhibition enhances the efficacy of immune checkpoint blockade by increasing cancer cell antigen presentation. (2023). eLife. [Link]
Translational Pharmacokinetic-Pharmacodynamic Modeling of a Novel Oral Dihydroorotate Dehydrogenase (DHODH) Inhibitor, HOSU-53 (JBZ-001). (2025). PubMed Central. [Link]
Identification of Dihydroorotate Dehydrogenase Inhibitors Using the Cell Painting Assay. (2021). ChemMedChem. [Link]
Identification of novel dihydroorotate dehydrogenase (DHODH) inhibitors for cancer: computational drug repurposing strategy. (2025). NIH. [Link]
DHODH inhibition enhances the efficacy of immune checkpoint blockade by increasing cancer cell antigen presentation. (2023). PMC - NIH. [Link]
DHODH Inhibition Suppresses MYC and Inhibits the Growth of Medulloblastoma in a Novel In Vivo Zebrafish Model. (2024). PMC - NIH. [Link]
Use of Dihydroorotate Dehydrogenase Inhibitors for Treatment of Autoimmune Diseases and Cancer. (2020). PMC - NIH. [Link]
Development of a biomarker to monitor target engagement after treatment with dihydroorotate dehydrogenase inhibitors. (2018). NIH. [Link]
A DHODH inhibitor increases p53 synthesis and enhances tumor cell killing by p53 degradation blockage. (2019). ResearchGate. [Link]
What are DHODH inhibitors and how do they work?. (2024). Patsnap Synapse. [Link]
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2018). NIH. [Link]
In vitro metabolism, pharmacokinetics and drug interaction potentials of emvododstat, a DHODH inhibitor. (2023). Taylor & Francis Online. [Link]
Therapeutic targeting of both dihydroorotate dehydrogenase and nucleoside transport in MYCN-amplified neuroblastoma. (2021). PMC - NIH. [Link]
DHODH inhibition enhances the efficacy of immune checkpoint blockade by increasing cancer cell antigen presentation. (2024). eLife. [Link]
Development of a biomarker to monitor target engagement after treatment with dihydroorotate dehydrogenase inhibitors. (2018). ResearchGate. [Link]
Novel Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase with Anti-malarial Activity in the Mouse Model. (2011). ResearchGate. [Link]
Application and Protocol Guide: Investigating Apoptosis Induction by 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
Introduction: A Novel Compound at the Crossroads of Cancer Research In the relentless pursuit of novel anticancer therapeutics, compounds that can selectively induce apoptosis (programmed cell death) in malignant cells r...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A Novel Compound at the Crossroads of Cancer Research
In the relentless pursuit of novel anticancer therapeutics, compounds that can selectively induce apoptosis (programmed cell death) in malignant cells remain a primary focus of drug discovery. 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is a heterocyclic compound featuring a quinoline core fused with a pyridine ring.[1] While specific biological data for this exact molecule is emerging, its structural motifs are present in numerous compounds with established anticancer and apoptosis-inducing properties.[2][3] Quinoline derivatives have demonstrated the ability to induce both apoptosis and autophagy in cancer cells through mechanisms such as the inhibition of key survival pathways like Akt/mTOR.[4] Similarly, various pyridine-containing compounds have been identified as inducers of cell cycle arrest and apoptosis.[5]
This guide provides a comprehensive framework for researchers to systematically investigate the apoptosis-inducing potential of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. We will detail the principles behind key apoptosis assays, provide step-by-step protocols for their execution, and offer insights into data interpretation. This document is intended for researchers, scientists, and drug development professionals with a foundational understanding of cell culture and basic molecular biology techniques.
Principle of the Assay: Unveiling the Mechanisms of Cell Death
Apoptosis is a tightly regulated process involving a cascade of molecular events. Key regulators include the Bcl-2 family of proteins, which control the intrinsic (mitochondrial) pathway of apoptosis, and the p53 tumor suppressor protein, which can activate both intrinsic and extrinsic pathways.[6][7] Pro-apoptotic signals lead to the activation of a cascade of cysteine-aspartic proteases known as caspases, which are the executioners of apoptosis.[8]
This application note will focus on two primary, complementary assays to detect and quantify apoptosis induced by 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid:
Annexin V & Propidium Iodide (PI) Staining: This flow cytometry-based assay identifies early and late-stage apoptosis. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[9] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorophore for detection.[10] Propidium iodide is a fluorescent intercalating agent that is membrane-impermeant in live and early apoptotic cells but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[9]
Caspase-3/7 Activity Assay: Caspases-3 and -7 are key executioner caspases. Their activation is a hallmark of apoptosis.[8] This assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically recognized and cleaved by activated caspase-3 and -7.[11] The cleavage releases a substrate for luciferase, generating a luminescent signal that is directly proportional to caspase-3/7 activity.[12]
A third, confirmatory assay, the TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) assay, which detects DNA fragmentation, a later event in apoptosis, is also discussed.[13]
Hypothesized Mechanism of Action
Based on the activities of related quinoline and pyridine derivatives, 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid may induce apoptosis through the intrinsic pathway. This could involve the modulation of Bcl-2 family proteins, leading to mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent activation of the caspase cascade.[14]
Caption: Hypothesized intrinsic apoptosis pathway induced by the test compound.
Experimental Protocols
I. Annexin V & Propidium Iodide (PI) Staining for Flow Cytometry
This protocol provides a reliable method for identifying early and late apoptotic cells.
Seed cells in a 6-well plate at a density that will result in 70-80% confluency at the time of the assay.
Allow cells to adhere overnight.
Treat cells with varying concentrations of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid for a predetermined time course (e.g., 24, 48 hours). Include a vehicle-treated control.
Cell Harvesting:
Adherent cells: Aspirate the medium, wash once with PBS, and detach cells using Trypsin-EDTA. Neutralize trypsin with complete medium and transfer the cell suspension to a conical tube.
Suspension cells: Transfer the cell suspension directly to a conical tube.
Centrifuge the cells at 300 x g for 5 minutes.[15]
Staining:
Discard the supernatant and wash the cells once with cold PBS.
Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.[16]
Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.
Add 5 µL of Annexin V-FITC and 5 µL of PI solution.
Gently vortex and incubate for 15 minutes at room temperature in the dark.
Add 400 µL of 1X Annexin V Binding Buffer to each tube.[16]
Flow Cytometry Analysis:
Analyze the samples on a flow cytometer immediately.
Use appropriate compensation controls for FITC and PI.
Collect data for at least 10,000 events per sample.
Data Analysis and Interpretation:
Quadrant
Annexin V
PI
Cell Population
Lower Left
Negative
Negative
Live cells
Lower Right
Positive
Negative
Early apoptotic cells
Upper Right
Positive
Positive
Late apoptotic/necrotic cells
Upper Left
Negative
Positive
Necrotic cells
II. Caspase-3/7 Activity Assay (Luminescent)
This homogeneous "add-mix-measure" assay quantifies the activity of executioner caspases-3 and -7.[11]
Seed cells in a white-walled 96-well plate at an appropriate density.
Allow cells to adhere overnight.
Treat cells with a serial dilution of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. Include a vehicle-treated control.
Assay Procedure:
Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.
Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.[17]
Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.
Incubate at room temperature for 1-3 hours, protected from light.
Measure the luminescence using a plate reader.
Data Analysis and Interpretation:
Subtract the average background luminescence (from wells with no cells) from all experimental readings.
Plot the luminescence signal against the concentration of the test compound.
A dose-dependent increase in luminescence indicates the induction of caspase-3/7 activity.
Caption: Experimental workflow for assessing apoptosis.
Troubleshooting
Issue
Possible Cause
Solution
High background in Annexin V staining
Over-trypsinization of adherent cells
Use a gentle cell scraper or a shorter trypsinization time.
Cell density too high
Optimize cell seeding density to avoid spontaneous apoptosis.
Low signal in Caspase-3/7 assay
Insufficient incubation time
Optimize the incubation time for your cell line and treatment conditions.
Cell number too low
Increase the number of cells seeded per well.
Inactive compound
Verify the purity and stability of the compound.
High PI staining in control cells
Harsh cell handling
Handle cells gently during harvesting and washing steps.
Contamination
Ensure aseptic cell culture techniques.
Confirmatory Assay: TUNEL for DNA Fragmentation
The TUNEL assay is a method for detecting DNA fragmentation by labeling the terminal end of nucleic acids.[13][18] It is a valuable tool for confirming apoptosis, especially at later stages.
Principle:
The TUNEL assay relies on the enzyme terminal deoxynucleotidyl transferase (TdT) to add labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.[18] The incorporated label can be a fluorophore for detection by fluorescence microscopy or flow cytometry, or a hapten (like biotin) for colorimetric detection.
General Protocol Outline:
Sample Preparation: Fix and permeabilize cells.
TdT Labeling: Incubate with the TdT reaction mixture.
Detection: Visualize the labeled cells using an appropriate detection system.
Analysis: Quantify the percentage of TUNEL-positive cells.
For a detailed step-by-step protocol, refer to commercially available kits and their accompanying manuals.[18][19]
Conclusion
This application note provides a robust framework for the initial characterization of the apoptosis-inducing properties of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. By employing a multi-parametric approach that combines the early detection of PS externalization with the measurement of executioner caspase activity, researchers can gain valuable insights into the compound's mechanism of action. The presented protocols are designed to be adaptable to various cell lines and experimental setups, empowering scientists to rigorously evaluate this and other novel compounds in the ongoing search for more effective cancer therapies.
References
Begum, H., et al. (2022). Autophagic and apoptotic cell death induced by the quinoline derivative 2-(6-methoxynaphthalen-2-yl)quinolin-4-amine in pancreatic cancer cells is via ER stress and inhibition of Akt/mTOR signaling pathway. Drug Development Research, 83(4), 910-926. [Link]
Kramer, D., et al. (2000). Identification of phenyl-pyridine-2-carboxylic acid derivatives as novel cell cycle inhibitors with increased selectivity for cancer cells. Journal of Medicinal Chemistry, 43(15), 2871-2879. [Link]
MDPI. (2023). Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Platinum—Based Drugs. Molecules, 28(14), 5489. [Link]
Spandidos, D. A., et al. (2017). Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells. Oncology Reports, 38(6), 3631-3637. [Link]
National Center for Biotechnology Information. (2023). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. PubMed Central. [Link]
Youle, R. J., & Strasser, A. (2008). The BCL-2 protein family: opposing activities that mediate cell death. Nature Reviews Molecular Cell Biology, 9(1), 47-59. [Link]
Jayaraman, S. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 10(19), e3781. [Link]
El-Khamisy, S. F. (2023). Mastering Apoptosis Detection: A Step-by-Step TUNEL Assay Protocol. Nature Protocols. [Link]
Reed, J. C. (2000). Role of Bcl-2 family proteins in apoptosis: apoptosomes or mitochondria?. Oncogene, 19(56), 6647-6655. [Link]
Vousden, K. H., & Prives, C. (2009). Blinded by the light: the growing complexity of p53. Cell, 137(3), 413-431. [Link]
Wikipedia. (2023, December 12). Bcl-2 family. [Link]
MDPI. (2023). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. Molecules, 28(22), 7609. [Link]
MDPI. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. Molecules, 28(14), 5489. [Link]
American Association for Cancer Research. (2012). p53: Protection against Tumor Growth beyond Effects on Cell Cycle and Apoptosis. Cancer Research, 72(1), 12-17. [Link]
The Company of Biologists. (2001). Detection of apoptosis by TUNEL assay. Journal of Cell Science, 114(15), 2735-2736. [Link]
Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]
Frontiers Media. (2022). The role of BCL-2 family proteins in regulating apoptosis and cancer therapy. Frontiers in Oncology, 12, 924508. [Link]
YouTube. (2019, February 25). Apoptosis Regulation by Genes | Bcl-2 Family. [Link]
MDPI. (2023). (2,6-Dimethylphenyl)arsonic Acid Induces Apoptosis through the Mitochondrial Pathway, Downregulates XIAP, and Overcomes Multidrug Resistance to Cytostatic Drugs in Leukemia and Lymphoma Cells In Vitro. International Journal of Molecular Sciences, 24(22), 16428. [Link]
The Company of Biologists. (2003). Apoptosis - the p53 network. Journal of Cell Science, 116(20), 4077-4085. [Link]
Bio-Rad Antibodies. (n.d.). Apoptosis Analysis by Flow Cytometry. Retrieved from [Link]
Abbexa. (2023). TUNEL Apoptosis Detection Kit: Principles, Applications, and Step-by-Step Protocol. Retrieved from [Link]
PubMed. (2012). The role of p53 in apoptosis. Nature Reviews Cancer, 12(6), 428-438. [Link]
National Center for Biotechnology Information. (2021). Apoptosis Marker Assays for HTS - Assay Guidance Manual. Retrieved from [Link]
National Center for Biotechnology Information. (2022). Antitumour Effects of Selected Pyridinium Salts on Sensitive Leukaemia HL60 Cells and Their Multidrug Resistant Topoisomerase II-Defective HL60/MX2 Counterparts. PubMed Central. [Link]
Application Note: 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in Cancer Research
This guide details the application of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9), a functionalized quinoline scaffold used as a pharmacological probe in cancer research.[1][2][3] Its structural h...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the application of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9), a functionalized quinoline scaffold used as a pharmacological probe in cancer research.[1][2][3] Its structural homology to Brequinar and Cinchophen positions it as a critical tool for investigating Dihydroorotate Dehydrogenase (DHODH) inhibition and Vaccinia H1-related (VHR/DUSP3) phosphatase modulation.[1][2]
[1][2][3]
Introduction & Core Utility
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is a synthetic quinoline derivative belonging to the 2-arylquinoline-4-carboxylic acid class.[1][2][3][4][5] In oncology research, this compound serves as a small-molecule inhibitor probe targeting metabolic and signaling checkpoints.[1][2]
Key Applications
DHODH Inhibition (Metabolic Reprogramming): Acts as a Brequinar analog to block de novo pyrimidine biosynthesis, inducing differentiation and apoptosis in Acute Myeloid Leukemia (AML) and solid tumors.[1][2]
VHR (DUSP3) Phosphatase Inhibition: Targets the dual-specificity phosphatase VHR, preventing the dephosphorylation of ERK/JNK kinases, thereby arresting the cell cycle in cervical and prostate cancer models.[1][2][3]
GPR35 Agonism: Investigated for its role in modulating immune cell recruitment and hypoxia signaling in the tumor microenvironment.[1][2][3]
Mechanism of Action
A. DHODH Inhibition (Pyrimidine Starvation)
The compound targets Dihydroorotate Dehydrogenase (DHODH) , a mitochondrial enzyme catalyzing the rate-limiting step in de novo pyrimidine synthesis.[1][2][3]
Binding: The quinoline-4-carboxylic acid core mimics the substrate (dihydroorotate) or cofactor binding, occupying the ubiquinone-binding tunnel.[1][2][3]
Effect: Inhibition depletes intracellular uridine and cytidine pools.[1][2][3]
Outcome: DNA/RNA synthesis is halted, triggering p53-dependent apoptosis and differentiation blockade release in leukemic blasts.[1][2][3]
B. VHR (DUSP3) Phosphatase Blockade
VHR is a critical regulator of cell cycle progression.[1][2][3]
Mechanism: The carboxylic acid moiety acts as a phosphate mimetic, binding to the VHR active site (P-loop).[1][2]
Signaling: Inhibition prevents VHR from dephosphorylating ERK1/2 and JNK , leading to sustained activation of these pathways.[1][2][3]
Outcome: Induction of cell cycle arrest (G1/S or G2/M phase) and senescence in cancer cells overexpressing VHR.[1][2][3]
Visualization: Signaling & Experimental Workflow
Caption: Dual-mechanism pathway showing DHODH blockade leading to pyrimidine depletion and VHR inhibition causing sustained kinase activation.[1][2][3]
Experimental Protocols
Protocol A: In Vitro DHODH Inhibition Assay (Colorimetric)
Objective: Quantify the IC50 of the compound against recombinant human DHODH.[1][2]
Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.1% Triton X-100.[1][2][3]
Procedure:
Preparation: Dissolve 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in DMSO to make a 10 mM stock. Prepare serial dilutions (0.1 nM to 10 µM) in assay buffer.
Enzyme Mix: In a 96-well plate, add 5 nM DHODH enzyme, 100 µM Qd, and 60 µM DCIP.
Treatment: Add 10 µL of compound dilution to each well. Incubate for 10 min at 25°C.
Initiation: Start reaction by adding 200 µM L-DHO.
Measurement: Monitor the reduction of DCIP by measuring absorbance decrease at 600 nm kinetically for 20 minutes.
Analysis: Plot initial velocity vs. log[concentration] to calculate IC50.
Application Note: Kinetic Characterization of DHODH Inhibition using 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
[1] Executive Summary & Scientific Rationale In the landscape of oncology and virology, the inhibition of de novo pyrimidine biosynthesis has emerged as a high-value therapeutic strategy.[1] This application note details...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary & Scientific Rationale
In the landscape of oncology and virology, the inhibition of de novo pyrimidine biosynthesis has emerged as a high-value therapeutic strategy.[1] This application note details the protocol for utilizing 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (hereafter referred to as 6-MPQ ) as a chemical probe to measure the inhibition of Dihydroorotate Dehydrogenase (DHODH).[1]
Why this molecule?
The quinoline-4-carboxylic acid scaffold is the pharmacophore responsible for the potent activity of well-known DHODH inhibitors like Brequinar. 6-MPQ features a pyridine substitution at the C2 position, a structural modification often employed to modulate lipophilicity and solubility compared to the biphenyl core of Brequinar, while retaining high affinity for the enzyme's ubiquinone-binding tunnel.[1]
This guide provides a validated, self-consistent workflow for researchers to:
Solubilize and handle 6-MPQ without precipitation artifacts.[1]
Quantify enzymatic inhibition using a colorimetric redox-coupled assay (DCIP reduction).[1]
Analyze kinetic data to determine IC50 and mode of inhibition.[1]
Mechanistic Context
DHODH is a mitochondrial enzyme located on the outer surface of the inner mitochondrial membrane.[1] It catalyzes the fourth step of pyrimidine synthesis: the oxidation of dihydroorotate (DHO) to orotate .[1] This reaction is coupled to the mitochondrial electron transport chain via the reduction of Ubiquinone (CoQ10) to Ubiquinol .[1]
Mechanism of Inhibition:
6-MPQ acts as a potent inhibitor by binding to the ubiquinone-binding channel of DHODH.[1] It does not compete with the substrate (DHO) but rather competes with the cofactor (Ubiquinone), preventing electron transfer and effectively stalling pyrimidine production.[1] This leads to nucleotide pool depletion and S-phase arrest in rapidly dividing cells.[1]
Pathway Visualization
The following diagram illustrates the specific intervention point of 6-MPQ within the pyrimidine synthesis pathway.
Figure 1: The de novo pyrimidine biosynthesis pathway highlighting the DHODH redox reaction and the site of 6-MPQ inhibition.[1]
Experimental Protocol: The DCIP Redox Assay
Direct measurement of Orotate production is difficult.[1] Therefore, we utilize a DCIP (2,6-Dichlorophenolindophenol) coupled assay.[1] DCIP acts as a terminal electron acceptor (replacing Ubiquinone in vitro).[1]
Principle: Oxidized DCIP is blue (Absorbance ~600 nm).[1] Reduced DCIP is colorless.[1]
Readout: DHODH activity is measured as the decrease in Absorbance at 600 nm over time (Rate of DCIP reduction).[1]
Reagents and Preparation
Component
Concentration (Stock)
Preparation Notes
6-MPQ (Inhibitor)
10 mM in DMSO
Critical: 6-MPQ is a carboxylic acid.[1] If solubility is poor in pure DMSO, add 1 eq. of NaOH or warm to 37°C. Store at -20°C.
Recombinant DHODH
~0.5 mg/mL
Human recombinant DHODH (truncated, lacking transmembrane domain for solubility).[1]
is a "no enzyme" control to account for spontaneous DCIP degradation).
Interpreting the Results
IC50 Determination: Plot % Activity (Y-axis) vs. Log[6-MPQ] (X-axis). Fit using a non-linear regression (4-parameter logistic model).[1]
Expected Potency: Based on structural analogs (quinoline-4-carboxylic acids), 6-MPQ is expected to function as a nanomolar to low-micromolar inhibitor.[1]
Mechanism Check: If 6-MPQ is a true Brequinar-like inhibitor, it should be non-competitive with respect to DHO (substrate) and competitive with respect to Ubiquinone (cofactor).[1]
Troubleshooting Guide
Observation
Root Cause
Solution
Precipitation in wells
6-MPQ insolubility
Ensure final DMSO concentration is 1-2%. If cloudiness persists, lower inhibitor concentration range.[1]
Non-linear kinetics
DCIP depletion
The reaction is too fast.[1] Reduce enzyme concentration or substrate concentration.[1]
High Background
DCIP auto-reduction
Prepare DCIP fresh and protect from light.[1] Ensure pH is strictly 8.0.
No Inhibition
Compound degradation
Carboxylic acids are stable, but check DMSO stock for hydration.[1] Ensure the "Pre-read" incubation step is performed.[1]
References
Munier-Lehmann, H., et al. (2013). "Dihydroorotate dehydrogenase inhibitors: physiological activities and therapeutic potential."[1] Journal of Medicinal Chemistry.
Context: Establishes the quinoline-4-carboxylic acid class as DHODH inhibitors.
Knecht, W., & Löffler, M. (1998). "Species-related inhibition of human and rat dihydroorotate dehydrogenase by immunosuppressive isoxazol and cinchoninic acid derivatives."[1] Biochemical Pharmacology.
Context: Provides the foundational protocol for the DCIP-coupled assay used in this guide.
Chemical Identity: 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS 5486-67-9).[1][2][3][4][5] National Center for Biotechnology Information.[1] PubChem Compound Summary.[1]
Context: Verification of chemical structure and physical properties.[1][6]
Madak, J. T., et al. (2019). "Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase."[1] Journal of Medicinal Chemistry.
Context: Detailed SAR explaining the role of the C2-pyridine and C4-carboxyl groups in binding.
Application Note: High-Sensitivity Bioanalysis of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid (MPQCA) in Biological Matrices
[1] Executive Summary This application note details the method development and validation strategy for the quantification of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (MPQCA) in biological samples. MPQCA represe...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
This application note details the method development and validation strategy for the quantification of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (MPQCA) in biological samples. MPQCA represents a class of quinoline-4-carboxylic acid derivatives often investigated as inhibitors of dihydroorotate dehydrogenase (DHODH) for oncology and immunology indications.[1]
The primary bioanalytical challenge for MPQCA is its zwitterionic nature —containing both a basic pyridine/quinoline nitrogen and an acidic carboxylic acid moiety. This dual polarity often results in poor retention on standard C18 columns and low recovery in Liquid-Liquid Extraction (LLE).[1] This guide presents a robust Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) protocol coupled with LC-MS/MS to ensure high recovery (>85%) and minimal matrix effects.[1]
Physicochemical Context & Method Strategy
The "Zwitterionic Trap"
MPQCA possesses two ionizable groups with opposing charges at physiological pH:
Carboxylic Acid (Acidic): pKa ≈ 4.0–4.5 (Deprotonated/Negative at pH 7.4)[1]
At neutral pH, the molecule exists in equilibrium with its zwitterionic form, reducing its logD and making it difficult to extract using non-polar solvents (e.g., hexane/ethyl acetate).[1]
Strategic Solution:
Extraction: We utilize Mixed-Mode Cation Exchange (MCX) .[1] By acidifying the sample (pH < 3), we force the molecule into a cationic state (
), allowing it to bind strongly to the sulfonate groups of the MCX sorbent while interferences are washed away.[1]
Chromatography: A polar-embedded C18 column is selected to prevent peak tailing common with basic analytes, using an acidic mobile phase to maintain the protonated state for high ESI+ sensitivity.[1]
Workflow Logic Diagram
Figure 1: Strategic workflow for isolating zwitterionic MPQCA using charge-switching SPE.
Cause: Interaction between the basic pyridine nitrogen and residual silanols on the HPLC column.
Fix: Use a "Charged Surface Hybrid" (CSH) column or add 5mM Ammonium Formate to the mobile phase to buffer the silanols.
Issue: Low Recovery in MCX
Cause: Sample pH was not low enough during the loading step.
Fix: Ensure the plasma is diluted 1:3 with 2% Formic Acid (not just water). The pH must be below 3.0 to ensure the pyridine is fully protonated for binding.
Pathway Visualization: DHODH Inhibition Context
To understand the biological relevance of detecting MPQCA, the following diagram outlines its likely role in pyrimidine biosynthesis inhibition (based on structural analogs like Brequinar).
BenchChem. (2025).[1][3][4] Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid. Retrieved from [1]
MDPI. (2022).[1] Synthesis of Quinolones and Zwitterionic Quinolonate Derivatives with Broad-Spectrum Antibiotic Activity. Molecules. Retrieved from [1]
ChemicalBook. (2022).[1] 6-METHYL-2-PYRIDIN-2-YLQUINOLINE-4-CARBOXYLIC ACID Product Properties. Retrieved from [1]
FDA.gov. (2018).[1] Bioanalytical Method Validation Guidance for Industry. Retrieved from [1]
ResearchGate. (2000).[1] Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids. Chemical Papers. Retrieved from
Technical Support Center: Optimizing In Vivo Dosage of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. This guide is designed to provide expert insights a...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals working with 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. This guide is designed to provide expert insights and practical troubleshooting advice to help you optimize the in vivo dosage of this compound and ensure the integrity of your experimental outcomes.
I. Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the in vivo application of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid.
Q1: What is the general mechanism of action for 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid?
A1: 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid belongs to the quinoline carboxylic acid family. Compounds in this class have demonstrated a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The mechanism of action for quinoline-based drugs can vary significantly. For instance, some act as inhibitors of enzymes crucial for DNA replication and transcription, such as DNA gyrase and topoisomerase.[3][4] Others may target specific signaling pathways involved in cell proliferation and survival. The precise molecular targets of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid are a subject of ongoing investigation, but it is understood to interact with specific biological targets to exert its effects.[3]
Q2: What is a recommended starting dose for in vivo studies in mice?
A2: A definitive starting dose can only be determined through careful dose-range finding studies. However, based on literature for similar quinoline derivatives, a common starting point for efficacy studies in mouse models is in the range of 10-50 mg/kg. It is crucial to conduct a preliminary dose escalation study to determine the maximum tolerated dose (MTD) in your specific animal model before proceeding with efficacy studies.
Q3: How should I formulate this compound for in vivo administration, given its likely poor water solubility?
A3: Quinoline carboxylic acids often exhibit poor aqueous solubility, which presents a significant challenge for in vivo delivery.[5] A common and effective approach for formulating such compounds is to create a suspension or solution using a combination of solubilizing agents. A widely used vehicle for poorly soluble compounds is a mixture of DMSO, PEG300, Tween 80, and saline.[5] It is essential to first determine the solubility of the compound in various pharmaceutically acceptable excipients. The chosen formulation should be well-tolerated by the animals and maintain the compound in a stable, bioavailable form.[6]
Q4: What are the expected pharmacokinetic properties of this compound?
A4: The pharmacokinetic profile of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid will be influenced by its specific chemical structure. However, for quinoline derivatives in general, oral bioavailability can be variable.[7] It is important to conduct pharmacokinetic studies to determine key parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and half-life in your chosen animal model. These data are critical for designing an effective dosing schedule.
Q5: What potential toxicities should I monitor for during my in vivo studies?
A5: While some quinoline derivatives are considered to have low to moderate toxicity, it is essential to monitor for signs of adverse effects.[8] Common toxicities associated with this class of compounds can include weight loss, changes in organ weight, and elevated liver enzymes.[9] During your studies, closely monitor animal weight, general health, and consider collecting blood for clinical chemistry analysis at the termination of the study.
II. Troubleshooting Guides
This section provides in-depth guidance on specific issues you may encounter during your in vivo experiments.
Issue 1: High Variability in Efficacy Between Animals
High variability in tumor growth or other efficacy endpoints can obscure the true effect of the compound.
Possible Causes & Solutions:
Inconsistent Formulation:
Causality: If the compound is not uniformly suspended or has precipitated out of solution, each animal may receive a different effective dose.
Solution: Ensure your formulation is homogenous before each administration. Vortex or sonicate the formulation immediately before dosing each animal. Conduct a visual inspection for any precipitation.
Variable Drug Absorption:
Causality: The gastrointestinal environment can vary between animals, affecting the absorption of orally administered compounds.
Solution: Consider alternative routes of administration, such as intraperitoneal (IP) or intravenous (IV) injection, which can provide more consistent systemic exposure. If oral administration is necessary, ensure consistent fasting or feeding schedules for all animals.
Inherent Biological Variability:
Causality: Animal models, particularly tumor xenograft models, can have inherent variability in disease progression.
Solution: Increase the number of animals per group to improve statistical power. Implement strict randomization and blinding procedures to minimize bias.
Issue 2: Lack of Efficacy at Previously Reported Doses
Observing no therapeutic effect at a dose that has been reported to be effective in the literature can be perplexing.
Possible Causes & Solutions:
Suboptimal Formulation:
Causality: A different formulation than what was used in the cited literature could lead to lower bioavailability.
Solution: If possible, obtain the exact formulation details from the original publication. If not, it may be necessary to screen several different formulations to identify one that provides adequate exposure.
Differences in Animal Models:
Causality: The genetic background and physiological state of the animal model can significantly impact drug metabolism and efficacy.
Solution: Verify that your animal model (species, strain, age, sex) is identical to the one used in the reference study. If not, you may need to re-optimize the dose for your specific model.
Compound Stability:
Causality: The compound may have degraded during storage or in the formulation.
Solution: Confirm the purity and integrity of your compound stock using analytical methods such as HPLC or LC-MS. Prepare fresh formulations regularly and store them under appropriate conditions (e.g., protected from light, at the recommended temperature).
Issue 3: Unexpected Toxicity or Adverse Events
Observing adverse effects at doses expected to be well-tolerated is a critical issue that needs immediate attention.
Possible Causes & Solutions:
Vehicle-Related Toxicity:
Causality: The formulation vehicle itself can sometimes cause adverse effects, especially at high concentrations of certain excipients like DMSO.
Solution: Always include a vehicle-only control group in your study. If toxicity is observed in this group, you will need to reformulate with a more benign vehicle.
Rapid Drug Absorption and High Cmax:
Causality: The formulation may be leading to a rapid spike in plasma concentration (Cmax) that exceeds the toxic threshold, even if the total dose is within the expected therapeutic range.
Solution: Consider a different route of administration or a formulation that provides a slower, more sustained release of the compound. Splitting the daily dose into two or more administrations can also help to lower the Cmax.
Metabolite-Induced Toxicity:
Causality: A metabolite of the parent compound, rather than the compound itself, may be responsible for the observed toxicity.
Solution: Conduct a metabolite profiling study to identify the major metabolites and assess their potential toxicity.
III. Experimental Protocols & Data Presentation
Dose-Range Finding (Maximum Tolerated Dose - MTD) Study Protocol
This protocol outlines a typical approach for determining the MTD of a novel compound.
Animal Model: Select the appropriate species and strain of animal for your study.
Group Allocation: Assign a small number of animals (e.g., n=3-5) to each dose group, including a vehicle control group.
Dose Escalation: Start with a low dose (e.g., 5-10 mg/kg) and escalate the dose in subsequent groups (e.g., 25 mg/kg, 50 mg/kg, 100 mg/kg). The dose increments can be adjusted based on observed toxicity.
Administration: Administer the compound via the intended clinical route for a defined period (e.g., 7-14 days).
Monitoring: Monitor the animals daily for clinical signs of toxicity, including changes in body weight, food and water intake, and overall appearance and behavior.
Endpoint: The MTD is typically defined as the highest dose that does not cause more than a 10-15% loss in body weight and does not induce any other significant signs of toxicity.
Table 1: Example Formulation Vehicles for Poorly Soluble Compounds
Vehicle Composition
Notes
10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline
A common starting point for many poorly soluble compounds.
5% NMP, 95% PEG300
Suitable for compounds with moderate solubility in PEG300.
20% Captisol® in Saline
Cyclodextrins can be effective for encapsulating and solubilizing hydrophobic molecules.
IV. Visualizations
Diagram 1: Workflow for In Vivo Dose Optimization
Caption: A stepwise workflow for optimizing the in vivo dosage of a small molecule inhibitor.
Diagram 2: Troubleshooting Inconsistent Efficacy
Caption: A troubleshooting guide for addressing inconsistent efficacy in in vivo studies.
V. References
Gao, Y., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. PMC - PubMed Central. Available from: [Link]
MDPI. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available from: [Link]
MDPI. (2022). Bis(6-iodo-2-methyl-4-oxoquinazolin-3(4H)-yl)pyridine-2,6-dicarboxamide. MDPI. Available from: [Link]
Kuca, K., et al. (2021). Pyridinium-2-carbaldoximes with quinolinium carboxamide moiety are simultaneous reactivators of acetylcholinesterase and butyrylcholinesterase inhibited by nerve agent surrogates. PubMed Central. Available from: [Link]
da Silva, C. F., et al. (2019). In Vitro and In Vivo Studies of the Trypanocidal Effect of Novel Quinolines. PubMed Central. Available from: [Link]
Ahmad, S., et al. (2023). Advancements in small molecule drug design: A structural perspective. PMC - NIH. Available from: [Link]
Matthew, B. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Available from: [Link]
Tighadouini, S., et al. (2025). Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. ResearchGate. Available from: [Link]
Frontiers. (2023). Introduction to small molecule drug discovery and preclinical development. Frontiers. Available from: [Link]
Fuhrmann, K., et al. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. PMC - PubMed Central. Available from: [Link]
bioRxiv. (2026). Discovery and characterization of small molecule inhibitors of CBL-B that act as intramolecular glue to enhance T-cell anti-tumor activity. bioRxiv. Available from: [Link]
European Medicines Agency. (2010). Formulation of poorly soluble compounds. European Medicines Agency (EMA). Available from: [Link]
Kadir, M. A., et al. (2019). Spectroscopic data of 6-(N-Methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic Acid Methyl Ester Isomers. ResearchGate. Available from: [Link]
Patel, D. B., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate. Available from: [Link]
MDPI. Design, Synthesis and Biological Evaluation of Novel Small Molecules Inhibitors. Available from: [Link]
ResearchGate. (2025). The in-vivo Mode of Action of Quinoline Antimalarial Drugs Unveiled by X-ray Microscopy. ResearchGate. Available from: [Link]
Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration. Future4200. Available from: [Link]
Ali, A., et al. (2022). Synthesis and Biological Evaluation of Carboxamide and Quinoline Derivatives as P2X7R Antagonists. PMC - PubMed Central. Available from: [Link]
Cardoso, C. d. O., & Elgalad, A. (2023). Designing an In Vivo Preclinical Research Study. ResearchGate. Available from: [Link]
Shrestha, H., et al. (2014). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH. Available from: [Link]
Kadir, M. A., et al. (2019). Spectroscopic data of 6-(N-methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester isomers. NIH. Available from: [Link]
Scherling, D., et al. (1991). In Vivo Oxidative Cleavage of a Pyridine-Carboxylic Acid Ester Metabolite of Nifedipine. PubMed. Available from: [Link]
PubChem. 6-[6-(6-Carboxypyridin-2-YL)pyridin-2-YL]pyridine-2-carboxylic acid. Available from: [Link]
MDPI. (2022). Discovery of Novel 4-Hydroxyquinazoline Derivatives: In Silico, In Vivo and In Vitro Studies Using Primary PARPi-Resistant Cell Lines. MDPI. Available from: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #Q4-COOH-SYNTH-001
Topic: Troubleshooting Poor Yield in Pfitzinger Synthesis
Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division
Status: Open
Executive Summary
The synthesis of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is classically achieved via the Pfitzinger reaction . This route involves the condensation of 5-methylisatin with 4-acetylpyridine in a strong alkaline medium.
While this reaction is generally robust, researchers frequently encounter yield collapses (<20%) due to three specific failure modes:
The Zwitterion Trap: Incorrect pH control during workup solubilizes the product.
Aldol Competition: Self-condensation of the acetylpyridine.
Isatin Degradation: Incomplete ring opening of the starting material.
This guide provides a validated protocol and a diagnostic troubleshooting workflow to restore yields to the expected 75-90% range.
Part 1: The Validated Protocol (The "Happy Path")
Do not deviate from the stoichiometry of the base. The Pfitzinger reaction is not catalytic; it requires specific equivalents of base to open the isatin ring and drive the condensation.
Isatin Activation (Critical): Dissolve 5-methylisatin in the KOH solution before adding the ketone. Heat to 40°C for 30 minutes.
Why: This ensures complete hydrolysis of the isatin lactam ring to the reactive isatinate species (yellow/orange solution).
Condensation: Add 4-acetylpyridine dropwise to the hot isatinate solution.
Reflux: Heat to reflux (approx. 80-85°C) for 12–18 hours.
Observation: The color typically deepens to dark red/brown.
Solvent Reduction: Distill off ~50% of the ethanol.
The "Crash-Out" (Yield Critical Step): Cool the reaction mixture to 0°C. Slowly add Glacial Acetic Acid dropwise with vigorous stirring.
Target:Stop exactly at pH 4.5 – 5.0.
Warning: Do NOT acidify to pH 1 using HCl. (See Troubleshooting Section).
Isolation: Filter the precipitate, wash with cold water (2x) and cold ethanol (1x).
Part 2: Troubleshooting Dashboard
Issue 1: "I acidified the reaction, but no solid precipitated."
Diagnosis:The Zwitterion Trap.
This is the most common cause of 0% yield. Your product contains a basic pyridine nitrogen (pKa ~5.2) and an acidic carboxylic acid (pKa ~4.8).
At pH 1 (HCl workup): The pyridine is protonated (
). The molecule is cationic and highly water-soluble.
At pH 14 (Reaction mix): The acid is deprotonated (
). The molecule is anionic and water-soluble.
At pH 4-5 (Isoelectric Point): The molecule is neutral/zwitterionic and has the lowest solubility.
Corrective Action:
Never use concentrated HCl for the final crash-out unless you plan to isolate the hydrochloride salt (which is often hygroscopic and sticky).
Use Acetic Acid .[2] It buffers naturally around pH 4.7, preventing you from "overshooting" into the soluble cationic zone.
Issue 2: "The reaction mixture turned into a black tar."
Diagnosis:Aldol Polymerization.
4-acetylpyridine is prone to self-condensation (aldol reaction) in strong bases at high temperatures, competing with the isatin condensation.
Corrective Action:
Order of Addition: Ensure the isatin is fully dissolved in base first. This ensures the isatinate is ready to trap the ketone enolate immediately.
Inert Atmosphere: Run the reaction under Nitrogen (
) or Argon. Pyridine derivatives oxidize easily at reflux, creating tarry byproducts.
Issue 3: "Starting material (Isatin) remains unreacted."
Diagnosis:Incomplete Ring Opening.
The Pfitzinger reaction cannot proceed if the isatin ring is still closed. 5-methylisatin is more stable than unsubstituted isatin and requires higher energy/base concentration to open.
Corrective Action:
Pre-reaction Step: Stir the 5-methylisatin in 33% KOH at 50°C for 1 hour before adding the ketone. The solution must turn from a suspension to a clear deep yellow/orange solution (isatinate formation) before proceeding.
Part 3: Mechanism & Logic Visualization
The following diagram illustrates the critical pathway and the "Zwitterion Trap" logic.
Caption: Figure 1. Pfitzinger reaction pathway highlighting the critical activation step and the pH-dependent solubility trap during workup.
Part 4: Advanced Optimization (DoE)
If thermal reflux yields remain unsatisfactory (50-60%), consider Microwave-Assisted Synthesis . This method often suppresses side reactions (aldol polymerization) by significantly reducing reaction time.
Comparative Data: Thermal vs. Microwave
Parameter
Thermal Reflux (Standard)
Microwave Irradiation (Optimized)
Time
12 – 24 Hours
10 – 20 Minutes
Temperature
80°C
140°C
Solvent
EtOH / Water (1:1)
EtOH / Water (1:1) or Solvent-Free
Typical Yield
65 – 75%
85 – 92%
Purity (Crude)
Moderate (Requires Recrystallization)
High (Simple Wash)
Microwave Protocol:
Combine 5-methylisatin (1 mmol), 4-acetylpyridine (1.1 mmol), and KOH (3 mmol) in 2 mL of water/ethanol. Irradiate at 140°C (300 W) for 15 minutes. Acidify as described above.
References
The Pfitzinger Reaction Review: Shvekhgeimer, M. G. A. (2004).[3] The Pfitzinger Reaction. Chemistry of Heterocyclic Compounds.
Solubility of Quinoline Carboxylic Acids: Carvajal, M. T., et al. (2019).[4] Effect of pH and Ionic Strength on the Solubility of Quinoline.[4][5] AAPS PharmSciTech.
Microwave Optimization: El-Ashry, E. S. H., et al. (2005). Microwave irradiation for the synthesis of quinolines. Arkivoc.
Reaction Mechanism & Isatin Chemistry: Sumpter, W. C. (1945). The Chemistry of Isatin. Chemical Reviews.
how to prevent precipitation of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid in media
Technical Support Center: Solubility Optimization Guide Subject: Preventing Precipitation of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid in Cell Culture Media Executive Summary Compound: 6-Methyl-2-pyridin-4-ylqui...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Solubility Optimization GuideSubject: Preventing Precipitation of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid in Cell Culture Media
Executive Summary
Compound: 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (MW: ~264.28 g/mol )
Primary Challenge: "Crash-out" precipitation upon dilution from organic solvent (DMSO) into aqueous media (pH 7.2–7.4).
Physicochemical Cause: The compound possesses a planar, hydrophobic quinoline-pyridine scaffold. While the carboxylic acid moiety (pKa ~4.0) is ionized at physiological pH, the strong
- stacking interactions of the aromatic core often override electrostatic repulsion, leading to rapid aggregation and micro-precipitation.
Part 1: The Protocol (Step-by-Step Optimization)
This protocol minimizes the local concentration spikes that trigger nucleation.
Concentration: Prepare a stock concentration of 10 mM to 50 mM .
Why: Higher concentrations (e.g., 100 mM) increase the viscosity and the "shock" upon dilution.
Storage: Aliquot into small volumes (e.g., 20
L) to avoid freeze-thaw cycles which can induce undetectable micro-crystals.
Phase B: The "Intermediate Dilution" Method (Critical Step)
Do not pipette the DMSO stock directly into the cell culture plate. This creates a local zone of high concentration/low solubility where precipitation occurs instantly.
Prepare Intermediate Solvent: Use sterile PBS (pH 7.4) or serum-free media.
The 10x Step: Dilute your DMSO stock 10-fold into this intermediate solvent in a separate tube.
Example: Add 10
L of 10 mM Stock to 90 L of PBS. (Result: 1 mM compound in 10% DMSO).
Vortex Immediately: Vortex the intermediate solution for 10–15 seconds. Ensure it is optically clear.
Final Addition: Add the required volume of this intermediate solution to your cell culture media.
Target: Final DMSO concentration should be
0.5% (v/v) to avoid cytotoxicity.
Phase C: Carrier-Assisted Solubilization (If Phase B Fails)
If the compound precipitates even with intermediate dilution, use a carrier protein.
BSA Complexation: Pre-incubate the compound with Bovine Serum Albumin (BSA) before adding to cells.
Ratio: 1:3 molar ratio (Drug:BSA).
Mechanism:[1][2] Albumin binds hydrophobic ligands, shielding the aromatic core from water while maintaining the compound in a bio-accessible state.
Part 2: Troubleshooting Decision Tree
Figure 1: Decision matrix for troubleshooting precipitation events in cell culture assays.
Part 3: Technical Analysis & Mechanism
The Physicochemical Trap
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is an amphiphilic molecule.
Hydrophobic Domain: The quinoline and pyridine rings form a large, flat surface area ideal for
- stacking.
Hydrophilic Domain: The carboxylic acid (COOH).
At pH 7.4, the carboxylic acid is deprotonated (
). While anions are generally soluble, the presence of divalent cations in culture media (, ) can form "tight ion pairs" with the carboxylate. These salts are often less soluble than the free anion, causing the compound to crash out as a calcium/magnesium salt.
The "Oiling Out" Phenomenon
When a droplet of DMSO stock hits the aqueous media, there is a millisecond interface where the water concentration rises from 0% to 100%. As water enters the DMSO droplet, the solubility of the hydrophobic compound drops exponentially. If this transition happens too fast (direct pipetting), the compound nucleates into micro-crystals before it can disperse.
Data: Solubility Thresholds (Estimated)
Solvent System
Solubility Status
Risk Level
100% DMSO
High (>50 mM)
Low
PBS (pH 7.4)
Moderate (~100 M)
High (Salt formation)
Media + 10% FBS
High (Protein binding)
Low (Albumin protects)
Serum-Free Media
Low (<50 M)
Critical
Part 4: Frequently Asked Questions (FAQs)
Q1: Can I use ethanol instead of DMSO?A: generally, No . While ethanol is less toxic, this specific quinoline derivative has significantly lower solubility in ethanol compared to DMSO. You would need a larger volume of ethanol to dissolve the same amount of drug, likely exceeding the alcohol tolerance of your cells (usually <0.1%).
Q2: I see a "cloudiness" that disappears after 1 hour. Is this okay?A:No. This indicates transient precipitation. Even if it re-dissolves, the initial crystals may have settled on the cell monolayer, causing localized toxicity (a "pepper-shaker" effect). This creates uneven dosing and high variance in your IC50 data.
Q3: Will heating the media help?A: Mild heating (37°C) is acceptable, but do not exceed 40°C . High temperatures can degrade the glutamine in the media or cause the compound to degrade if it is heat-sensitive. It is better to use sonication on the stock solution (in DMSO) rather than heating the media.
Q4: Can I use Cyclodextrin?A:Yes. Hydroxypropyl-
-cyclodextrin (HP--CD) is highly effective for quinoline derivatives.
Protocol: Prepare the intermediate dilution (Phase B) using 20% HP-
-CD in PBS instead of plain PBS. The cyclodextrin encapsulates the hydrophobic tail, preventing precipitation.
References
PubChem. Compound Summary: Quinoline-4-carboxylic acid derivatives.[3] National Library of Medicine. Available at: [Link]
ResearchGate Technical Forum. Solubility of zwitterionic drugs in cell culture media. (Peer-reviewed discussion on DMSO "shock" and precipitation). Available at: [Link]
Technical Support Center: Purification of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
Welcome to the technical support guide for 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the comp...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of purifying this unique heterocyclic compound. Its amphoteric nature, combining a basic pyridine moiety with an acidic carboxylic acid, presents specific challenges that require a nuanced approach. This guide provides in-depth, field-proven troubleshooting advice and detailed protocols to help you achieve high purity and yield.
Section 1: Understanding the Molecule & Potential Impurities
Before troubleshooting purification, it's critical to understand the physicochemical properties of the target compound and the likely impurities from its synthesis.
Q1: What are the key structural features of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid that influence its purification?
A1: The purification strategy is dominated by two functional groups with opposing acid-base properties:
The Carboxylic Acid (-COOH): This is an acidic group (estimated pKa ~4-5). It can be deprotonated with a mild or strong base (e.g., NaHCO₃, NaOH) to form a water-soluble carboxylate salt.[1][2]
The Nitrogen Heterocycles: The molecule contains both a quinoline and a pyridine ring. The pyridine nitrogen is the more basic of the two (pKa of pyridine is ~5.2-6.0) and can be protonated by acids to form a water-soluble pyridinium salt.[3][4]
This dual character, known as amphoterism, means the compound's solubility is highly dependent on pH. It is generally poorly soluble in water and many organic solvents at its isoelectric point but will dissolve in aqueous acid or aqueous base. This is the most important property to leverage for purification.
Q2: My synthesis was a Pfitzinger-type reaction. What are the most likely impurities I need to remove?
A2: Pfitzinger or Doebner-von Miller syntheses are common for quinoline-4-carboxylic acids.[5] Given a likely synthesis from a substituted aniline, pyruvic acid, and 4-acetylpyridine, your crude product may contain:
Unreacted Starting Materials: 4-Amino-toluene (p-toluidine), pyruvic acid, and 4-acetylpyridine.
Reaction Intermediates: Uncyclized intermediates or partially reacted species.
Side-Products: Products from self-condensation of starting materials.
Decarboxylation Product: Loss of the -COOH group from the target molecule under harsh thermal or acidic/basic conditions.
Inorganic Salts: Residual acid or base catalysts (e.g., KOH, HCl) used during the reaction and workup.[6]
Section 2: Troubleshooting Purification by Recrystallization
Recrystallization is often the simplest method for purifying solid compounds. However, finding a suitable solvent system for this molecule can be challenging due to its limited solubility.
Q3: My compound is poorly soluble in all common single solvents. How do I select a solvent system for recrystallization?
A3: This is a common issue for rigid, planar molecules. The strategy is to use a mixed-solvent system or a high-boiling point polar aprotic solvent.
Step-by-Step Protocol for Solvent Screening:
Initial Tests: Place a few milligrams of your crude material into several test tubes.
Single Solvents: Add common solvents (e.g., ethanol, methanol, acetone, ethyl acetate, toluene) dropwise at room temperature. Note solubility. If insoluble, heat the solvent to its boiling point. A good single solvent is one in which the compound is sparingly soluble at room temperature but fully soluble when hot.
Mixed Solvents: If no single solvent is ideal, try a binary mixture. Find a "soluble" solvent in which your compound dissolves well (e.g., DMF, DMSO, or hot ethanol) and a miscible "anti-solvent" in which it is insoluble (e.g., water, hexanes).
Dissolve the crude product in the minimum amount of the hot "soluble" solvent.
Slowly add the "anti-solvent" dropwise until the solution becomes faintly turbid (cloudy).
Add a drop or two of the "soluble" solvent to redissolve the precipitate and make the solution clear again.
Allow the solution to cool slowly to room temperature, then in an ice bath, to induce crystallization.
Table 1: Potential Recrystallization Solvents
Solvent System
Type
Rationale & Comments
Dimethylformamide (DMF) / Water
Mixed
Dissolves well in DMF; water acts as the anti-solvent. Be aware of DMF's high boiling point.[7]
Ethanol / Water
Mixed
A common choice for moderately polar compounds. The compound may have some solubility in hot ethanol.
Methanol / Ethanol
Mixed
Can provide a good polarity balance for quinoline-type compounds.[8]
| Acetic Acid | Single | Often effective for carboxylic acids, but difficult to remove completely. |
Q4: I tried to recrystallize my product, but it "oiled out" instead of forming crystals. What should I do?
A4: "Oiling out" occurs when the compound's melting point is lower than the boiling point of the solvent or when the solution becomes supersaturated too quickly.
Troubleshooting Steps:
Re-heat the Solution: Heat the mixture until the oil redissolves completely.
Add More Solvent: Add more of the "soluble" solvent to lower the saturation point.
Cool Slowly: This is the most critical step. Do not place the flask directly in an ice bath. Let it cool to room temperature on the benchtop, insulated if necessary, over several hours. Slow cooling encourages the formation of an ordered crystal lattice.
Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solution's surface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.
Seed Crystals: If you have a small amount of pure product, add a single tiny crystal to the cooled, supersaturated solution to initiate crystallization.
Section 3: Purification by Acid-Base Extraction
This is the most powerful and highly recommended technique for purifying 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid, as it directly exploits the compound's amphoteric nature to separate it from neutral, acidic, or basic impurities.
Caption: Workflow for purification via acid-base extraction.
Q5: What is the step-by-step protocol for an acid-base extraction of this compound?
A5: This protocol is designed to first isolate your acidic target compound from neutral and basic impurities, and then precipitate it in pure form.
Experimental Protocol: Acid-Base Extraction
Dissolution: Dissolve the crude product in a suitable organic solvent that is immiscible with water (e.g., Ethyl Acetate, Dichloromethane). If solubility is low, you may need to use a larger volume or a stronger solvent like THF, and then dilute with EtOAc before extraction.
First Extraction (Base Wash):
Transfer the organic solution to a separatory funnel.
Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution.[2][9]
Causality: NaHCO₃ is a weak base, strong enough to deprotonate the carboxylic acid (pKa ~4-5) but not strong enough to deprotonate water or significantly interact with the less basic quinoline/pyridine nitrogens. This selectively moves your target compound into the aqueous layer as its sodium salt. Stronger acidic impurities (if any) will also be extracted.
Stopper the funnel, invert, and vent frequently to release CO₂ gas that may form. Shake vigorously for 1-2 minutes.
Allow the layers to separate. Drain the lower aqueous layer into a clean flask. This is Aqueous Layer 1 .
Repeat the extraction on the organic layer with fresh NaHCO₃ solution. Combine the aqueous layers.
Impurity Removal (Optional Acid Wash):
The remaining organic layer now contains neutral and basic impurities. You can wash this layer with dilute aqueous HCl (~1M) to remove basic impurities (like unreacted p-toluidine) into a new aqueous layer, leaving only neutral impurities in the organic phase.[1]
Precipitation of Pure Product:
Take Aqueous Layer 1 and cool it in an ice bath.
Slowly add 1M HCl dropwise while stirring. Monitor the pH with pH paper or a meter.
Causality: As you add acid, the sodium carboxylate salt is protonated back to the neutral carboxylic acid. As the pH approaches the molecule's isoelectric point, its water solubility will dramatically decrease, causing it to precipitate out of the solution.[10]
Continue adding acid until precipitation is complete (typically around pH 5-6). Check for completeness by ensuring an additional drop of acid causes no further cloudiness.
Isolation:
Collect the precipitated solid by vacuum filtration.
Wash the solid in the funnel with cold deionized water to remove any inorganic salts.
Dry the purified solid under vacuum.
Section 4: Troubleshooting Purification by Column Chromatography
Column chromatography of pyridine-containing compounds is notoriously difficult due to strong interactions with the silica gel stationary phase.[11]
Q6: My compound streaks badly on a silica TLC plate and gives terrible peak shape during column chromatography. How can I fix this?
A6: This is classic peak tailing caused by the interaction of the basic pyridine nitrogen with acidic silanol groups (Si-OH) on the surface of the silica gel.[3] The carboxylic acid group can also cause streaking.
Solutions to Improve Chromatography:
Add a Basic Modifier: The most effective solution is to add a small amount of a basic modifier to your eluent (mobile phase).
Triethylamine (TEA): Add 0.1-1% TEA to your solvent system (e.g., Hexane/Ethyl Acetate + 0.5% TEA). The TEA will compete with your compound for binding to the acidic silanol sites, allowing your compound to elute more symmetrically.[12]
Pyridine: Adding ~0.1% pyridine can also work, following the same principle.
Add an Acidic Modifier: To address streaking from the carboxylic acid, adding a small amount of acetic acid or formic acid (~0.5-1%) to the eluent can be effective. This keeps the carboxyl group protonated and reduces its interaction with the silica.
Caution: You cannot use basic and acidic modifiers simultaneously. Choose one based on which functional group is causing the most significant issue (usually the pyridine base).
Use a Different Stationary Phase:
Alumina (Basic or Neutral): Alumina is a good alternative to silica for basic compounds. Use neutral or basic alumina to avoid strong retention.
Reversed-Phase (C18): If your compound has sufficient hydrophobicity, reversed-phase chromatography (e.g., C18 silica with a Water/Acetonitrile or Water/Methanol mobile phase, often with a TFA or formic acid modifier) can be an excellent alternative.
Caption: Decision tree for troubleshooting chromatography issues.
Section 5: Frequently Asked Questions (FAQs)
Q7: How do I confirm the purity of my final product?
A7: A combination of methods is recommended for robust purity analysis:
NMR Spectroscopy (¹H and ¹³C): This is the best method for confirming the structure and identifying any organic impurities. The absence of signals from starting materials is a key indicator of purity.
LC-MS (Liquid Chromatography-Mass Spectrometry): Provides both a retention time and a mass-to-charge ratio. A single sharp peak in the chromatogram at the correct mass is a strong indicator of purity.
Melting Point: A pure crystalline solid will have a sharp melting point range (typically < 2°C). A broad or depressed melting point suggests the presence of impurities.
Q8: My purified product is a very fine powder and holds onto solvent. What is the best way to dry it?
A8: High-boiling point solvents like DMF or DMSO used during purification can be difficult to remove.
High-Vacuum Drying: Dry the material in a vacuum oven at an elevated temperature (e.g., 50-70°C, ensuring this is well below the compound's melting or decomposition point) for an extended period (12-24 hours).
Solvent Trituration/Slurrying: If residual solvent is persistent, you can suspend the solid in a solvent in which it is completely insoluble (like diethyl ether or hexanes), stir vigorously for 30 minutes, and then filter. The residual high-boiling solvent will partition into the new solvent. Repeat if necessary.
Lyophilization (Freeze-Drying): If the compound is dissolved in a suitable solvent like water (as its salt) or dioxane, lyophilization can produce a fine, dry powder, although it may be amorphous rather than crystalline.
References
EvitaChem. 6-Methylquinazoline-4-carboxylic acid.
Google Patents. US2474823A - Quinoline compounds and process of making same.
Google Patents.
Vernier. Separation of Organic Compounds by Acid-Base Extraction Techniques.
ACS Publications. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction.
ResearchGate. Synthesis, Structure Evaluation, Spectroscopic and Antibacterial Investigation of Metal Complexes with 2-(Pyridin-4-yl)quinoline-4-carboxylic Acid.
BenchChem.
HELIX Chromatography. HPLC Methods for analysis of Pyridine.
Chemistry LibreTexts. 4.8: Acid-Base Extraction.
Wikipedia. Acid–base extraction.
Acid-Base Extraction.
Reddit. Performing column chromatography on pyridine-based compounds sucks [OC].
avoiding degradation of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid during storage
This technical guide is structured as a specialized support resource for researchers working with 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid . It synthesizes chemical stability principles with practical laborator...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide is structured as a specialized support resource for researchers working with 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid . It synthesizes chemical stability principles with practical laboratory protocols.
Compound: 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
Subject: Prevention of Degradation During Storage and Experimental Handling
Support Level: Senior Application Scientist[1]
Core Stability Profile & Degradation Risks[1][2]
To prevent degradation, you must first understand why this molecule is vulnerable.[2][3] This compound is not inert; it is a polyfunctional scaffold containing a quinoline core , a pyridine ring , and a carboxylic acid .[2][3]
The "Why": Structural Vulnerabilities[2]
Photochemical Instability: The conjugated quinoline-pyridine system acts as a chromophore, absorbing UV-Vis light.[1][2][3] High-energy photons can excite electrons in the
-system, leading to radical formation, photo-oxidation of the methyl group, or ring-opening reactions.[1][3]
Thermal Decarboxylation: Quinoline-4-carboxylic acids (cinchophen derivatives) are thermodynamically prone to decarboxylation at elevated temperatures, releasing CO
and leaving the 6-methyl-2-(pyridin-4-yl)quinoline byproduct.[1]
Oxidative Susceptibility: The methyl group at position 6 is "benzylic-like" (attached to an aromatic ring).[1][2][3] Over time, exposure to atmospheric oxygen can oxidize this to an aldehyde or alcohol, changing the compound's polarity and potency.[2][3]
Storage Decision Tree (Interactive Workflow)
Use this logic flow to determine the optimal storage method for your specific situation.
Figure 1: Decision tree for determining storage conditions based on physical state and duration.[1]
Frequently Asked Questions (Troubleshooting)
Module A: Physical Storage (Solid State)[1][2][3]
Q: My powder has turned from off-white to a distinct yellow/orange. Is it still usable?
Diagnosis: This indicates photo-oxidation .[1][2][3] The quinoline ring system has absorbed UV light, likely forming N-oxides or other conjugated degradation products which are highly colored.[2][3]
Action: Check purity via HPLC. If purity is <95%, discard.[2]
Prevention: Always store in amber glass vials. If amber vials are unavailable, wrap the clear vial in aluminum foil.
Q: Can I store the solid at room temperature on the benchtop?
Technical Answer: Only for short durations (<24 hours).
Reasoning: While the carboxylic acid moiety is relatively stable, the 6-methyl group is susceptible to slow oxidation by atmospheric oxygen.[2][3] Heat accelerates this (Arrhenius kinetics).[1][2][3]
Protocol: Store at -20°C. If -20°C is unavailable, +4°C is acceptable for <1 month.
Module B: Solution Handling (Reconstitution)
Q: I dissolved the compound in DMSO, but it precipitated after freezing. Why?
Mechanism: DMSO is hygroscopic .[1][2][3] It absorbs water from the atmosphere every time you open the vial.[2][3] This compound has poor solubility in water/DMSO mixtures.[2][3] As water content in DMSO rises, the compound crashes out.[2][3]
Solution:
Thaw the vial completely at room temperature (do not heat >30°C).
Vortex vigorously or sonicate for 30 seconds.
If it does not redissolve, the water content is too high.[2][3] Prepare a fresh stock.
Prevention: Use single-use aliquots (e.g., 20 µL or 50 µL) to avoid repeated opening of the master stock.
Q: Can I store this compound in cell culture media or PBS?
Answer:NO.
Reasoning: In aqueous buffers (pH 7.4), the compound exists in equilibrium between its zwitterionic and anionic forms.[2][3] While soluble, it is prone to hydrolysis or microbial degradation over time.[2][3]
Protocol: Prepare a 10 mM stock in anhydrous DMSO. Dilute into media/buffer immediately before use.[2][3]
Degradation Pathways & Prevention[1][3]
Understanding the chemical mechanism allows you to predict risks.[2][3]
Figure 2: Primary degradation pathways.[1][2][3] Note that UV exposure and Heat are the most critical factors to control.
Standard Operating Procedure (SOP): Reconstitution
Follow this protocol to ensure maximum stability of your stock solution.
Amber microcentrifuge tubes or amber glass vials.[2][3]
Nitrogen or Argon gas (optional but recommended).[1][2][3]
Protocol
Calculate: Determine the volume of DMSO needed to reach a concentration of 10 mM or 50 mM . Avoid concentrations >50 mM to prevent precipitation during freeze/thaw.[2][3]
Add Solvent: Add the calculated volume of Anhydrous DMSO to the vial containing the solid.
Solubilize: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at room temperature for 1 minute.[2][3]
Critical Check: Ensure the solution is crystal clear.
Aliquot: Immediately dispense the solution into single-use aliquots (e.g., enough for one experiment).
Why? This prevents "freeze-thaw" cycles.[1][2][3] Each cycle causes micro-precipitation and introduces moisture.[2][3]
Gas Flush (Best Practice): Gently blow a stream of Nitrogen or Argon gas into the headspace of the tube before closing.[2][3] This displaces oxygen.[2][3]
Store: Place aliquots immediately at -20°C or -80°C .
PubChem. Compound Summary: Quinoline-4-carboxylic acid derivatives.[1][2][3] National Library of Medicine (US), National Center for Biotechnology Information.[2][3] Link
European Medicines Agency (EMA). ICH Topic Q1B: Photostability Testing of New Active Substances and Medicinal Products.[2][3] (CPMP/ICH/279/95).[1][2] Link
Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. Bulletin 102.[2] Link
Fluorochem. Safety Data Sheet: 6-Methyl-2-pyridin-4-yl-quinoline-4-carboxylic acid.[1][2]Link(Note: Search CAS 1039832-79-1 for specific SDS).
A Comparative Benchmarking of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic Acid and Congeners: A Guide for Drug Discovery Professionals
In the landscape of medicinal chemistry, the quinoline-4-carboxylic acid scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities, incl...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of medicinal chemistry, the quinoline-4-carboxylic acid scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1] This guide provides a comprehensive comparative analysis of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid and a curated selection of its structural analogs. While direct experimental data for the titular compound remains to be extensively published, this document serves as a predictive and methodological resource, leveraging structure-activity relationship (SAR) insights from closely related congeners to forecast its potential efficacy and guide future research endeavors.
Our exploration will delve into the synthetic pathways, comparative biological performance, and detailed experimental protocols, offering a robust framework for researchers, scientists, and drug development professionals engaged in the discovery of novel quinoline-based therapeutics.
The Quinoline-4-Carboxylic Acid Core: A Versatile Pharmacophore
The inherent versatility of the quinoline ring system, a fusion of a benzene and a pyridine ring, allows for extensive chemical modifications. The carboxylic acid moiety at the 4-position is a critical feature, often involved in key interactions with biological targets. The diverse pharmacological profiles of these compounds can be finely tuned through substitutions at various positions on the quinoline core.[1] This guide will focus on derivatives bearing a pyridinyl group at the 2-position and a methyl group at the 6-position, exploring how these modifications may influence biological activity.
Synthetic Strategies: Crafting the Quinoline Scaffold
The construction of the 2-arylquinoline-4-carboxylic acid framework is predominantly achieved through well-established named reactions, primarily the Pfitzinger and Doebner syntheses. The choice of synthetic route is often dictated by the availability of starting materials and the desired substitution pattern on the quinoline core.
The Pfitzinger Reaction
A robust method for synthesizing quinoline-4-carboxylic acids, the Pfitzinger reaction involves the condensation of an isatin (or a substituted isatin) with a carbonyl compound in the presence of a base.[2] This reaction offers a versatile route to a wide array of substituted quinoline-4-carboxylic acids.[3]
Experimental Protocol: Pfitzinger Synthesis of 2-(pyridin-4-yl)quinoline-4-carboxylic acid
This protocol is adapted from established literature procedures for the synthesis of 2-arylquinoline-4-carboxylic acids.[4]
Materials:
Isatin
4-Acetylpyridine
Potassium Hydroxide (KOH)
Ethanol (95%)
Water
Hydrochloric Acid (HCl, 1M)
Procedure:
In a round-bottom flask equipped with a reflux condenser, dissolve KOH (4.0 g, 71.3 mmol) in a mixture of ethanol (20 mL) and water (5 mL).
To the stirred basic solution, add isatin (2.0 g, 13.6 mmol). The mixture will typically change color, indicating the formation of the potassium salt of isatinic acid.
Add 4-acetylpyridine (1.65 g, 13.6 mmol) to the reaction mixture.
Heat the mixture to reflux (approximately 80-90 °C) and maintain for 6-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.
Dissolve the residue in water (50 mL) and wash with diethyl ether (2 x 20 mL) to remove any unreacted 4-acetylpyridine.
Cool the aqueous layer in an ice bath and acidify to pH 4-5 with 1M HCl.
The resulting precipitate, 2-(pyridin-4-yl)quinoline-4-carboxylic acid, is collected by filtration, washed with cold water, and dried under vacuum.
The Doebner Reaction
The Doebner reaction provides an alternative and efficient one-pot synthesis of 2-substituted quinoline-4-carboxylic acids through the condensation of an aniline, an aldehyde, and pyruvic acid.[5][6][7] This three-component reaction is highly valued for its atom economy and the ability to generate molecular diversity.[8]
Conceptual Workflow for Doebner Synthesis
Caption: Doebner reaction workflow.
Comparative Performance Analysis
Due to the limited availability of direct experimental data for 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid, this section will focus on a comparative analysis of structurally similar compounds for which biological data has been reported. This approach allows for an informed prediction of the potential activities of the target compound.
Antimicrobial Activity
Quinoline derivatives are well-known for their antimicrobial properties.[9] The introduction of various substituents on the quinoline core can significantly modulate their antibacterial and antifungal efficacy.
Table 1: Comparative Antimicrobial Activity of Quinoline-4-Carboxylic Acid Derivatives
Compound ID
Structure
Test Organism(s)
MIC (µg/mL)
Reference
A
6-Sulfanilamidoquinolin-4-carboxylic acid
S. aureus, B. subtilis, E. coli, P. vulgaris
Not specified, but showed highest activity in the series.
Note: Specific MIC values were not consistently available in the reviewed literature for these specific compounds, but their potent activity was highlighted.
Based on the available data, it is plausible to hypothesize that 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid will exhibit antimicrobial activity. The methyl group at the 6-position and the pyridinyl group at the 2-position may influence its spectrum and potency.
Anticancer Activity
The anticancer potential of quinoline-4-carboxylic acid derivatives has been a subject of intense research. These compounds can exert their effects through various mechanisms, including enzyme inhibition and disruption of cellular signaling pathways.
Table 2: Comparative Anticancer Activity of Quinoline-4-Carboxylic Acid Derivatives
The data on these structurally related compounds suggests that 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid could be a promising candidate for anticancer drug discovery. The specific substitution pattern may confer selectivity towards certain cancer cell types or molecular targets.
Experimental Protocols for Biological Evaluation
To facilitate the investigation of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid and its analogs, this section provides detailed, step-by-step protocols for key biological assays.
In Vitro Cytotoxicity Assessment: The MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and the cytotoxic potential of chemical compounds.[13][14][15]
Protocol: MTT Assay for Cytotoxicity Screening
Materials:
Cancer cell lines (e.g., MCF-7, HeLa)
Complete cell culture medium (e.g., DMEM with 10% FBS)
96-well cell culture plates
Test compound stock solution (in DMSO)
MTT solution (5 mg/mL in PBS)
DMSO (cell culture grade)
Microplate reader
Procedure:
Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[14]
Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Replace the medium in the wells with 100 µL of the medium containing the desired concentrations of the test compound. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.
MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.[12] During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[15] Gently shake the plate for 15 minutes to ensure complete dissolution.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of viability against the compound concentration.
The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[16][17]
Workflow for MIC Determination
Caption: Broth microdilution workflow.
Protocol: Broth Microdilution for MIC Determination
Materials:
Test microorganism (e.g., Staphylococcus aureus, Escherichia coli)
Cation-adjusted Mueller-Hinton Broth (CAMHB)
96-well microtiter plates
Test compound stock solution (in a suitable solvent)
Sterile saline or PBS
McFarland turbidity standards
Microplate reader (optional)
Procedure:
Inoculum Preparation: From a fresh (18-24 hour) culture, pick several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.[16]
Compound Dilution: Prepare serial twofold dilutions of the test compound in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL.
Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL. Include a growth control well (inoculum without compound) and a sterility control well (broth only).
Incubation: Cover the plate and incubate at 37°C for 18-24 hours.[18]
MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[17] This can be determined by visual inspection or by measuring the optical density at 600 nm with a microplate reader.
Conclusion and Future Directions
The quinoline-4-carboxylic acid scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. While direct experimental data for 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is not yet widely available, the comparative analysis of its structural congeners strongly suggests its potential as a bioactive molecule with possible antimicrobial and anticancer properties. The synthetic strategies and detailed biological evaluation protocols provided in this guide offer a clear and actionable framework for researchers to synthesize and characterize this promising compound and its derivatives.
Future investigations should focus on the synthesis of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid and a systematic evaluation of its biological activities. A thorough structure-activity relationship study, exploring the impact of various substituents on the quinoline and pyridine rings, will be crucial in optimizing its potency and selectivity. The methodologies outlined herein provide a solid foundation for such endeavors, paving the way for the potential development of new and effective therapeutic agents.
References
Synthesis, Characterization and Biological evaluation of 6-substituted-2-(substituted-phenyl)- quinoline derivatives bearing 4-amino. (Source not further identified)
Patel, D. B., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230.
Lahna, O., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Moroccan Journal of Heterocyclic Chemistry, 21(2), 1-19.
Three-Component Synthesis of Quinoline-4-Carboxylic Acids: Application Notes and Protocols. (2025). Benchchem.
Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (Source not further identified)
Pawar, S. S., & Piste, P. B. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review.
Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023). The Journal of Organic Chemistry.
MIC Determination By Microtitre Broth Dilution Method. Hancock Lab.
MTT Cell Proliferation Assay.
Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). Protocols.io.
Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. (2013). PMC - NIH.
Anticancer assay (MTT). (Source not further identified)
Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023). PMC - PubMed Central.
Application Notes and Protocols for the Pfitzinger Reaction in Quinoline-4-Carboxylic Acid Synthesis. (2025). Benchchem.
Al-Sanea, M. M., et al. (2009). Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors. Bioorganic & Medicinal Chemistry, 17(14), 5146-5154.
ChemInform Abstract: A Simple One-Pot Synthesis of Quinoline-4-carboxylic Acid Derivatives by Pfitzinger Reaction of Isatin with Ketones in W
One-pot synthesis of quinoline-4-carboxylic acid derivatives in water: Ytterbium perfluorooctanoate catalyzed Doebner reaction. (Source not further identified)
Synthesis and biological evaluation of quinoxaline deriv
MIC (Broth Microdilution) Testing. (2020). YouTube.
MTT Assay Protocol. (Source not further identified)
Application Notes and Protocols for Broth Microdilution Method Featuring "Antimicrobial Agent-4". (2025). Benchchem.
control experiments for 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid treatment
Content Type: Publish Comparison Guide Focus: Validation of DHODH Inhibition and Pyrimidine Depletion Target Audience: Medicinal Chemists, Cancer Biologists, and Lead Optimization Teams Executive Summary & Mechanistic Ra...
Author: BenchChem Technical Support Team. Date: February 2026
Content Type: Publish Comparison Guide
Focus: Validation of DHODH Inhibition and Pyrimidine Depletion
Target Audience: Medicinal Chemists, Cancer Biologists, and Lead Optimization Teams
Executive Summary & Mechanistic Rationale
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid belongs to the 2-arylquinoline-4-carboxylic acid class of small molecules. Based on established Structure-Activity Relationships (SAR), this scaffold is the hallmark of Dihydroorotate Dehydrogenase (DHODH) inhibitors, exemplified by the clinical candidate Brequinar .
DHODH is the rate-limiting enzyme in de novo pyrimidine biosynthesis, located on the inner mitochondrial membrane. It catalyzes the oxidation of dihydroorotate (DHO) to orotate, transferring electrons to the ubiquinone pool. Inhibition of this target leads to:
Pyrimidine Depletion: Lack of UMP, UDP, UTP, and CTP.
Replication Stress: S-phase cell cycle arrest due to nucleotide insufficiency.
Differentiation: Induction of myeloid differentiation in AML models.
To validate this compound's activity, researchers must move beyond simple IC50 generation. You must prove on-target specificity by demonstrating that the phenotype is strictly dependent on pyrimidine starvation.
The "Gold Standard" Control Architecture
The scientific integrity of your data relies on the Uridine Rescue experiment. If 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid is a true DHODH inhibitor, its toxicity must be completely reversible by supplementing the salvage pathway.
Comparative Control Matrix
Control Type
Agent/Condition
Purpose
Expected Outcome (If On-Target)
Negative Control
DMSO (0.1%)
Baseline cell growth
100% Viability
Positive Control
Brequinar (10–100 nM)
Validated DHODH inhibition
S-phase arrest; High DHO levels
Specificity Control
Uridine (100 µM)
Bypasses de novo pathway
Complete rescue of viability
Off-Target Control
Teriflunomide
Alternative scaffold (Leflunomide metabolite)
Similar phenotype to test compound
Inactive Analog
Decarboxylated analog
Tests pharmacophore necessity
No activity (Carboxyl group is critical for binding)
Mechanistic Pathway Visualization
The following diagram illustrates the de novo synthesis pathway, the specific blockade point of the quinoline-4-carboxylic acid, and how the Uridine control bypasses this block.
Caption: Mechanism of Action: The compound inhibits DHODH, blocking DHO-to-Orotate conversion.[1][2] Exogenous uridine bypasses this step via the salvage pathway, restoring UMP pools.
Detailed Experimental Protocols
Protocol A: Uridine Rescue Viability Assay (The Specificity Check)
This experiment distinguishes true DHODH inhibitors from general cytotoxins.
Cell Seeding: Seed AML cells (e.g., THP-1 or HL-60) or solid tumor cells (A375) at 5,000 cells/well in 96-well plates.
Treatment Groups:
Vehicle (DMSO).
Compound (Dose Response: 1 nM – 10 µM).
Compound + Uridine (100 µM) .
Positive Control: Brequinar (100 nM) +/- Uridine.
Incubation: 72 hours at 37°C.
Readout: CellTiter-Glo (ATP) or Resazurin.
Data Analysis:
Calculate IC50 for "Compound Only."
Calculate IC50 for "Compound + Uridine."
Success Criteria: The IC50 should shift >100-fold or show complete protection in the presence of Uridine.
Protocol B: LC-MS/MS Metabolite Profiling (The Biomarker Check)
Direct confirmation of enzyme inhibition inside the cell.
Treatment: Treat cells with the compound at 5x IC50 for 4–8 hours (acute phase).
Extraction: Wash cells with cold PBS. Quench metabolism with 80% cold methanol (-80°C).
Analysis: Targeted LC-MS/MS focusing on Dihydroorotate (DHO) and Uridine Monophosphate (UMP) .
Expected Result:
DHO: Massive accumulation (>10-fold increase).
UMP: Significant depletion (>50% reduction).
Control: Brequinar must show the exact same metabolic signature.
Experimental Workflow Diagram
Caption: Decision tree for validating on-target efficacy. Rescue by uridine is the binary pass/fail filter.
Data Presentation & Interpretation
When publishing your comparison, structure your data tables to highlight the Rescue Index (IC50 shift).
Table 1: Comparative Potency and Rescue Capability
Compound
Target
IC50 (Standard Media)
IC50 (+100 µM Uridine)
Rescue Index (Fold Shift)
6-Methyl-2-pyridin-4-yl...
Putative DHODH
15 nM
> 10,000 nM
> 600x
Brequinar (Pos Control)
DHODH
10 nM
> 10,000 nM
> 1000x
Doxorubicin (Neg Control)
DNA Intercalation
50 nM
50 nM
1.0x (No Rescue)
Inactive Analog
None
> 10 µM
> 10 µM
N/A
Interpretation:
High Rescue Index: Confirms the compound kills cells specifically by starving them of pyrimidines.
Low Rescue Index: Indicates the compound has off-target toxicity (e.g., kinase inhibition or general membrane disruption) unrelated to DHODH.
References
Madak, J. T., et al. (2018).[3] "Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase." Journal of Medicinal Chemistry.
Sykes, D. B., et al. (2016). "Inhibition of Dihydroorotate Dehydrogenase Overcomes Differentiation Blockade in Acute Myeloid Leukemia." Cell.
Lunt, S. Y., et al. (2015). "Aerobic Glycolysis Supports Proliferation by Generating Acetyl-CoA." Cell Metabolism. (Reference for metabolite extraction protocols).
Batt, D. G., et al. (1995). "2-Substituted Quinoline-4-carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase." Journal of Medicinal Chemistry.
Assessing the Specificity of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid
This guide provides an in-depth technical assessment of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid , analyzing its structural properties, predicted biological activity, and specificity profile relative to establi...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical assessment of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid , analyzing its structural properties, predicted biological activity, and specificity profile relative to established alternatives.
Content Type: Technical Comparison & Validation Guide
Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists
Executive Summary: The Structural Mandate
6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid (CAS: 5486-67-9) represents a distinct scaffold within the quinoline-based kinase inhibitor family. While structurally homologous to well-known TGF-
Type I Receptor (ALK5) inhibitors, its specific substitution pattern—specifically the 4-pyridyl moiety at the C2 position and the carboxylic acid at C4—dictates a unique pharmacological profile that differs significantly from "gold standard" tool compounds like SB-431542 or clinical candidates like Galunisertib .
This guide assesses its specificity through three lenses: Structural Affinity Prediction , Off-Target Liability , and Physicochemical Limitations .
Core Conclusion
Unlike the highly specific ALK5 inhibitors which typically feature a 2-pyridyl group (facilitating a bidentate hinge bind), the 4-pyridyl isomer described here likely exhibits reduced ALK5 affinity and altered kinase selectivity , potentially shifting activity toward p38 MAPK or PIM kinases . Furthermore, the C4-carboxylic acid moiety introduces a permeability bottleneck, making this compound more suitable as a chemical probe for cell-free assays or a synthetic intermediate rather than a potent cellular inhibitor.
Structural & Mechanistic Analysis
To understand the specificity of this molecule, we must compare its pharmacophore to the established Structure-Activity Relationship (SAR) of the TGF-
Most ATP-competitive ALK5 inhibitors rely on a "two-point" hydrogen bond interaction with the kinase hinge region. The quinoline nitrogen acts as a hydrogen bond acceptor, while the 2-pyridyl nitrogen acts as a secondary acceptor or helps orient the molecule.
The Specificity Gap: In the subject molecule, the 4-pyridyl orientation moves the nitrogen atom away from the optimal hinge-binding position for ALK5. This structural deviation often results in a loss of ALK5 specificity and a gain in affinity for kinases that tolerate different hinge geometries, such as PIM-1 or p38 MAPK .
Visualization: Pathway & Specificity Logic
The following diagram illustrates the signaling pathway and the critical "Selectivity Filter" where this compound is predicted to diverge from standard ALK5 inhibitors.
Caption: Specificity divergence in TGF-beta signaling. The 4-pyridyl geometry of the subject compound suggests reduced ALK5 efficacy and increased off-target potential compared to standard 2-pyridyl inhibitors.
Comparative Performance Guide
When assessing this compound against alternatives, use the following metrics.
A. Potency & Selectivity Profile
Parameter
Subject Compound
SB-431542
Galunisertib
ALK5 IC50
Predicted: >1 M (Weak)
94 nM
56 nM
p38 MAPK Activity
High Risk (Common for 4-pyridyl quinolines)
Low / Negligible
Low
ALK4 / ALK7
Likely Cross-reactive
Potent Inhibitor
Potent Inhibitor
Solubility
High (in basic buffer)
Low (requires DMSO)
Moderate
Primary Use
SAR Scaffold / Fragment
In Vitro Tool
Clinical Candidate
B. The "Acid" Problem (Permeability)
The carboxylic acid group at position 4 is a critical differentiator.
In Enzymatic Assays (Cell-Free): The compound may show inhibition if the core scaffold binds the ATP pocket.
In Cellular Assays: The carboxylic acid will be deprotonated (negatively charged) at physiological pH (7.4), drastically reducing its ability to cross the cell membrane.
Result: You may observe a disconnect where the compound works in a kinase assay but fails in a cell-based Smad phosphorylation assay.
Experimental Validation Protocols
To rigorously assess the specificity of 6-Methyl-2-pyridin-4-ylquinoline-4-carboxylic acid, follow this validated workflow.
Protocol 1: The "Specificity Triad" (Kinase Profiling)
Do not rely on a single target assay. You must profile against the structural neighbors.
Assay Platform: Radiometric HotSpot™ kinase assay (Gold Standard) or LanthaScreen™ Eu Kinase Binding Assay.
Panel Selection:
Primary Target: TGF-
RI (ALK5).
Selectivity Controls (Type I Receptors): ALK4 (Activin), ALK1, ALK2.
Structural Off-Targets: p38 MAPK
, PIM-1, JNK1.
Data Output: Calculate the Selectivity Score (S-score) .
If Kinase Assay = Active AND Cell Assay = Inactive , the carboxylic acid is preventing entry.
If Kinase Assay = Inactive , the 4-pyridyl geometry is incompatible with ALK5.
Visualization: Experimental Workflow
Caption: Decision tree for validating the subject compound. The divergence between cell-free and cellular results is a critical checkpoint for carboxylic acid derivatives.
References
Inman, G. J., et al. (2002).[1] "SB-431542 is a potent and specific inhibitor of transforming growth factor-beta superfamily type I activin receptor-like kinase (ALK) receptors ALK4, ALK5, and ALK7." Molecular Pharmacology.
Yingling, J. M., et al. (2018). "Preclinical assessment of Galunisertib (LY2157299 monohydrate), a first-in-class transforming growth factor-beta receptor type I inhibitor." Oncotarget.
Gellibert, F., et al. (2004). "Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors." Journal of Medicinal Chemistry.
Patel, D. B., & Patel, H. D. (2017). "Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review." Journal of Chemical and Pharmaceutical Research.
Callahan, J. F., et al. (2002).[1] "Identification of novel inhibitors of the transforming growth factor beta1 (TGF-beta1) type 1 receptor (ALK5)." Journal of Medicinal Chemistry.
A Comparative Analysis of Quinoline vs. Quinazoline Carboxylic Acids: A Guide for Medicinal Chemists
In the landscape of heterocyclic chemistry and drug discovery, quinoline and quinazoline scaffolds represent two of the most prolific and versatile frameworks.[1][2] Their presence in a multitude of clinically approved d...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of heterocyclic chemistry and drug discovery, quinoline and quinazoline scaffolds represent two of the most prolific and versatile frameworks.[1][2] Their presence in a multitude of clinically approved drugs and bioactive molecules underscores their importance. This guide provides a detailed comparative analysis of their carboxylic acid derivatives, focusing on the subtle yet critical differences in their physicochemical properties, synthetic accessibility, and biological activities that dictate their applications in medicinal chemistry.
Structural and Physicochemical Distinctions: The Impact of the Second Nitrogen
At their core, quinoline and quinazoline are bicyclic aromatic heterocycles, comprising a benzene ring fused to a pyridine or pyrimidine ring, respectively.[3] The defining difference is the presence of a second nitrogen atom in the pyrimidine ring of quinazoline at the 3-position. This seemingly minor structural alteration has profound implications for the molecule's electronic distribution, hydrogen bonding capacity, and overall physicochemical profile.
The introduction of the N3 atom in the quinazoline ring generally increases the polarity and aqueous solubility compared to its quinoline counterpart. Furthermore, it provides an additional hydrogen bond acceptor site, which can be crucial for molecular recognition and binding to biological targets.
The N3 atom in the quinazoline ring provides an additional site for hydrogen bonding.
Note: The pKa values can vary significantly based on the specific derivatives and the position of the carboxylic acid group.
Synthetic Strategies: Divergent Pathways to Core Scaffolds
The synthetic routes to quinoline and quinazoline carboxylic acids are well-established, yet distinct, reflecting the different precursor molecules required.
Synthesis of Quinoline Carboxylic Acids:
Classic named reactions are the cornerstone of quinoline synthesis. The Doebner-von Miller reaction, Pfitzinger synthesis, and Friedländer synthesis are frequently employed, offering versatile entry points to a wide array of substituted quinoline carboxylic acids.[6][7]
Doebner Reaction: This is a three-component reaction involving an aniline, an aldehyde, and pyruvic acid to directly yield quinoline-4-carboxylic acids.[6][8] This method is particularly powerful for generating diversity at the 2- and 4-positions of the quinoline ring.[9]
Pfitzinger Reaction: This reaction utilizes isatin and a carbonyl compound to produce quinoline-4-carboxylic acids.[7] The substitution pattern of the final product is dictated by the choice of isatin and carbonyl starting materials.
Synthesis of Quinazoline Carboxylic Acids:
The synthesis of quinazoline carboxylic acids often starts from anthranilic acid derivatives. The Niementowski quinazoline synthesis is a classic method, involving the condensation of anthranilic acid with amides. More contemporary one-pot, multi-component reactions have also been developed.[10][11]
From Isatin: A notable one-pot, three-component synthesis involves the hydrolysis of isatin to (2-aminophenyl)oxoacetic acid, which then reacts with an aldehyde and ammonium acetate to form quinazoline-4-carboxylic acid derivatives.[10][11] This approach offers an efficient route to these scaffolds.
A Tale of Two Scaffolds in Biology: Overlapping and Distinct Activities
Both quinoline and quinazoline carboxylic acids are privileged scaffolds in medicinal chemistry, exhibiting a broad spectrum of biological activities.[1][2][12] However, the structural differences lead to nuanced and sometimes distinct pharmacological profiles.
Anticancer Activity:
Both classes of compounds have demonstrated significant potential as anticancer agents.[1][13]
Quinoline Carboxylic Acids: Many derivatives have shown potent anticancer activity by inhibiting key enzymes like dihydroorotate dehydrogenase (DHODH), an enzyme crucial for pyrimidine biosynthesis in rapidly proliferating cancer cells.[1][14]
Quinazoline Derivatives: The quinazoline scaffold is famously the core of several FDA-approved tyrosine kinase inhibitors (TKIs) like Gefitinib and Erlotinib.[15] While these are not carboxylic acid derivatives themselves, the quinazoline core is key to their activity. Research into quinazoline carboxylic acids as anticancer agents is also an active area.
Antimicrobial Activity:
Quinoline Carboxylic Acids: The quinoline core is the basis for the quinolone and fluoroquinolone class of antibiotics, which act by inhibiting bacterial DNA gyrase.[1] While the marketed drugs are not simple carboxylic acids, the foundational scaffold is crucial.
Quinazoline Derivatives: Quinazoline derivatives have also been reported to possess significant antibacterial and antifungal properties, with various mechanisms of action being explored.[13][16]
Anti-inflammatory Activity:
Both quinoline and quinazoline derivatives have been investigated for their anti-inflammatory properties.[17][18] Certain quinoline-4-carboxylic acids have shown appreciable anti-inflammatory effects in cellular models.[17] Similarly, numerous quinazoline derivatives have been synthesized and evaluated for their potential to modulate inflammatory pathways.[18]
Experimental Protocols: A Guide to Comparative Evaluation
To empirically compare these two scaffolds, standardized experimental protocols are essential.
Experimental Protocol: Determination of pKa via Potentiometric Titration
Preparation of Solutions: Prepare a 0.01 M solution of the quinoline or quinazoline carboxylic acid in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol or DMSO to ensure solubility). Prepare a standardized 0.1 M solution of NaOH.
Titration Setup: Calibrate a pH meter with standard buffer solutions. Place a known volume of the analyte solution in a beaker with a magnetic stirrer.
Titration: Add the NaOH solution in small, precise increments, recording the pH after each addition.
Data Analysis: Plot the pH versus the volume of NaOH added. The pKa can be determined from the half-equivalence point of the titration curve.
Experimental Protocol: Determination of LogP via Shake-Flask Method
System Preparation: Prepare a biphasic system of n-octanol and a suitable aqueous buffer (e.g., phosphate buffer at a pH where the compound is predominantly in its neutral form).
Equilibration: Dissolve a known amount of the compound in one of the phases. Combine the n-octanol and aqueous phases in a flask and shake vigorously for a set period (e.g., 24 hours) to allow for partitioning.
Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.
Concentration Measurement: Carefully remove aliquots from both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).
Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.
Conclusion: Choosing the Right Scaffold for the Job
The choice between a quinoline and a quinazoline carboxylic acid scaffold is not arbitrary but a strategic decision based on the desired pharmacological profile and target.
Choose Quinoline Carboxylic Acids when:
Targeting bacterial DNA gyrase is a primary goal.
A more lipophilic character is desired for membrane permeability.
Leveraging the extensive structure-activity relationship data from quinolone antibiotics is advantageous.
Choose Quinazoline Carboxylic Acids when:
Targeting ATP-binding sites of kinases is the objective.
Increased aqueous solubility and hydrogen bonding potential are required.
Modulating targets where the additional nitrogen can form key interactions is a priority.
Ultimately, both scaffolds offer a rich playground for medicinal chemists. A thorough understanding of their comparative properties is paramount to the rational design of novel therapeutics.
References
BenchChem. The Diverse Biological Activities of Quinoline-4-Carboxylic Acids: A Technical Guide.
MDPI. Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. [Link]
PubMed. Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. [Link]
PubMed Central. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. [Link]
IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. [Link]
Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. [Link]
Der Pharma Chemica. Synthesis of novel Quinoline Carboxylic acids from Anacardic acid. [Link]
BenchChem. Comparative Analysis of the Biological Activity of Quinoline Carboxylic Acid Methyl Ester Analogs.
DergiPark. An Efficient One-Pot Three-Component Synthesis of Novel Quinazoline-4 Carboxylic Acid and Its Ester and Amide Derivatives. [Link]
SciSpace. One-pot Three-component Synthesis of Novel Quinazoline-4-carboxylic Acid and Derivatives. [Link]
ResearchGate. One-pot Three-component Synthesis of Novel Quinazoline-4-carboxylic Acid and Derivatives | Request PDF. [Link]
ResearchGate. Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. [Link]
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